Technical Documentation Center

Sodium 5-methylpyridazine-3-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Sodium 5-methylpyridazine-3-carboxylate
  • CAS: 1955557-83-1

Core Science & Biosynthesis

Foundational

A Methodological Guide to the Structural and Thermal Characterization of Sodium 5-methylpyridazine-3-carboxylate

Abstract Pyridazine derivatives are foundational scaffolds in medicinal chemistry, recognized for a wide spectrum of biological activities.[1][2][3] The development of these molecules into viable drug candidates necessit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Pyridazine derivatives are foundational scaffolds in medicinal chemistry, recognized for a wide spectrum of biological activities.[1][2][3] The development of these molecules into viable drug candidates necessitates a thorough understanding of their solid-state properties. This guide provides a comprehensive technical framework for the structural and thermal characterization of Sodium 5-methylpyridazine-3-carboxylate, a representative heterocyclic salt. As direct experimental data for this specific molecule is not extensively published, this paper outlines a robust, first-principles approach that a drug development professional would employ. We detail the requisite experimental protocols, explain the scientific rationale behind methodological choices, and present predicted outcomes based on data from analogous structures, such as sodium pyridine-3-carboxylate and other pyridazine derivatives.[1][4] This document serves as both a practical guide for researchers and a whitepaper on best practices in early-phase pharmaceutical material science.

Introduction: The Imperative for Physicochemical Characterization

In pharmaceutical development, the transition from a novel chemical entity to a formulated drug product is contingent upon a deep understanding of its physicochemical properties. For an active pharmaceutical ingredient (API) salt like Sodium 5-methylpyridazine-3-carboxylate, two of the most critical parameters are its three-dimensional structure and its thermal stability.

  • Structural Properties: The precise arrangement of atoms and molecules in the crystal lattice dictates key attributes such as solubility, dissolution rate, hygroscopicity, and bioavailability. Furthermore, the potential for polymorphism—the existence of multiple crystalline forms—must be investigated, as different polymorphs can have drastically different properties.[5]

  • Thermal Stability: The response of the material to heat is paramount for determining safe manufacturing processes (e.g., drying, milling), establishing appropriate storage conditions, and predicting shelf-life.[6][7] Thermal analysis provides a clear fingerprint of decomposition pathways and energetic events.

This guide will proceed by first proposing a synthetic confirmation route, followed by detailed methodologies for definitive structural elucidation and a comprehensive thermal behavior profile.

Synthesis and Spectroscopic Confirmation

The logical starting point for characterization is the synthesis and verification of the target compound. A standard and reliable method is the saponification of the corresponding ester, Methyl 5-methylpyridazine-3-carboxylate.[8]

Proposed Synthetic Protocol: Saponification
  • Dissolution: Dissolve Methyl 5-methylpyridazine-3-carboxylate (1.0 eq) in a suitable solvent such as methanol or a THF/water mixture.

  • Hydrolysis: Add a stoichiometric amount (1.0 to 1.1 eq) of aqueous sodium hydroxide (NaOH) dropwise at room temperature. The use of a slight excess of NaOH ensures complete conversion.

  • Reaction Monitoring: Stir the mixture for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting ester spot is no longer visible.

  • Isolation: Remove the organic solvent under reduced pressure. The resulting solid, Sodium 5-methylpyridazine-3-carboxylate, can be isolated by filtration and washed with a cold, non-polar solvent like diethyl ether to remove any unreacted starting material.

  • Drying: Dry the final product under vacuum to remove residual solvent and water.

Spectroscopic Verification

Confirmation of the conversion from ester to carboxylate salt is essential. This is typically achieved via Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: The primary indicator of successful saponification is the change in the carbonyl (C=O) stretching frequency. The ester carbonyl peak (typically ~1700-1750 cm⁻¹) will disappear and be replaced by the characteristic strong, broad absorption of the carboxylate anion (COO⁻) at approximately 1550-1610 cm⁻¹.[1][9]

  • ¹H NMR Spectroscopy: The most telling signal in the proton NMR spectrum will be the disappearance of the methyl ester singlet (a sharp peak integrating to 3H), which is typically found around 3.8-4.0 ppm. The aromatic protons on the pyridazine ring will likely experience slight shifts due to the change in the electronic nature of the substituent.[1][10]

Structural Elucidation via Single-Crystal X-Ray Diffraction (SCXRD)

SCXRD is the definitive method for determining the three-dimensional structure of a crystalline solid. It provides precise information on bond lengths, bond angles, and the packing of molecules in the crystal lattice.

Rationale for SCXRD

For a novel API salt, SCXRD is not merely descriptive; it is predictive. It can reveal the coordination sphere of the sodium cation, identify the presence of solvates (especially water), and detail the hydrogen bonding network.[4] This information is crucial for understanding the material's physical properties and for computational modeling. Based on analogous structures like sodium pyridine-3-carboxylate, we can anticipate a coordination polymer where the sodium ion is bridged by the carboxylate groups and potentially the pyridazine nitrogen atoms.[4]

Experimental Protocol: Crystal Growth and Data Collection
  • Crystal Growth: High-quality single crystals are paramount. This is often the most challenging step.

    • Method: Slow evaporation is a common and effective technique. Prepare a saturated solution of the compound in a suitable solvent system (e.g., ethanol/water, methanol) in a clean vial.

    • Execution: Cover the vial with a cap containing a few pinholes and leave it undisturbed in a vibration-free environment for several days to weeks.

  • Crystal Mounting: Carefully select a well-formed, defect-free crystal and mount it on a goniometer head.

  • Data Collection: Place the mounted crystal on a diffractometer. A modern instrument equipped with a CCD or CMOS detector is standard.

  • Procedure:

    • Cool the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and improve data quality.

    • Expose the crystal to a monochromatic X-ray beam (e.g., Mo Kα radiation).

    • Rotate the crystal and collect a series of diffraction images.

  • Structure Solution and Refinement: The collected diffraction data is processed using specialized software to solve the phase problem and generate an electron density map, from which the atomic positions are determined and refined.

Predicted Structural Features

The resulting structure will likely reveal a multi-coordinate sodium ion. The carboxylate group can act as a bridging ligand, connecting multiple sodium centers to form an extended network, a common feature in metal-organic frameworks.[1]

cluster_0 cluster_1 cluster_2 cluster_3 Na Na+ O1 O Na->O1 Coordination O3 O Na->O3 Coordination N1 N Na->N1 Coordination N2 N Na->N2 Coordination O2 O O4 O C1 C2 P1 Pyridazine Ring P2 Pyridazine Ring cluster_prep Sample Preparation cluster_analysis Thermal Analysis cluster_data Data Interpretation Grind Grind Sample Weigh Weigh 2-5 mg (DSC) 5-10 mg (TGA) Grind->Weigh Seal Seal in Pan (DSC) Place in Pan (TGA) Weigh->Seal Load Load into Instrument Seal->Load Program Set Temp Program (e.g., 10°C/min under N2) Load->Program Run Execute Heating Ramp Program->Run Plot Plot Heat Flow / Mass Loss vs. Temperature Run->Plot Identify Identify Thermal Events (Melting, Decomposition) Plot->Identify Quantify Quantify Onset Temps & Enthalpy Identify->Quantify

Caption: General workflow for TGA/DSC analysis.

The DSC curve will complement the TGA data:

  • Endotherm 1 (Dehydration): A broad endotherm corresponding to the energy required to remove water molecules, which should align with the first mass loss step in the TGA.

  • Endotherm 2 (Melting): A sharp endothermic peak may be observed, indicative of melting. If the compound decomposes before melting, this peak will be absent. [6]* Exotherm (Decomposition): The decomposition process is often accompanied by a sharp, large exothermic event, particularly if the breakdown is energetic. This should align with the second, major mass loss in the TGA.

Summary of Expected Physicochemical Properties

The following table summarizes the anticipated data from the characterization workflow described above. These values are predictive and serve as benchmarks for actual experimental results.

ParameterAnalytical TechniquePredicted ObservationRationale / Reference Analog
Structure SCXRDPolymeric structure with Na⁺ coordinated by carboxylate O and pyridazine N atoms.Based on sodium nicotinate and other metal carboxylates. [1][4]
Dehydration Temp. TGA / DSC~80 - 140 °CTypical for hydrated carboxylate salts. [4]
Melting Point DSCMay not be observed before decomposition. If observed, likely > 200 °C.Many organic salts decompose upon melting. [6]
Decomposition Onset TGA> 250 °CHigh thermal stability is common for aromatic sodium carboxylates.
Decomposition Events TGA / DSCMulti-step process: dehydration followed by decomposition of the organic moiety.Common pathway for hydrated organic salts. [11]
Final Residue TGA~15-20% of initial mass (as Na₂CO₃)Expected inorganic product from sodium carboxylate pyrolysis. [12]

Conclusion

While direct literature on Sodium 5-methylpyridazine-3-carboxylate is sparse, a definitive and comprehensive characterization is readily achievable through the application of standard, well-established analytical techniques. The methodological framework presented in this guide—spanning synthesis, spectroscopic confirmation, definitive structural elucidation by SCXRD, and a thorough thermal analysis using TGA and DSC—provides a self-validating system for generating the critical data required for pharmaceutical development. The insights gained from this workflow are essential for ensuring the safety, efficacy, and stability of any potential drug product derived from this promising chemical scaffold.

References

  • Infrared Spectra of Pyrazine-and Pyridine-carboxylic Acid and Their Derivatives. J-Stage. [Link]

  • Ruthenium Complexes with Pyridazine Carboxylic Acid: Synthesis, Characterization, and Anti-Biofilm Activity. MDPI. [Link]

  • Thermal Stability and Spectral Properties of Pyrazine-2,3-dicarboxylatocopper(II) Complexes with Ronicol. Chemical Papers. [Link]

  • Product Class 8: Pyridazines. Thieme Chemistry. [Link]

  • Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. MDPI. [Link]

  • Residue-Based Thermogravimetric Analysis: A Novel Method to Quantify Carboxylate Group Modifications in Macromolecules. PMC. [Link]

  • Investigation of Thermal Properties of Carboxylates with Various Structures. The Journal of Purdue Undergraduate Research. [Link]

  • Thermal characterization, polymorphism, and stability evaluation of Se-NSAID derivatives with potent anticancer activity. DADUN (University of Navarra). [Link]

  • On the Thermal Stability of Selected Electrode Materials and Electrolytes for Na-Ion Batteries. MDPI. [Link]

  • Kinetics study of thermal decomposition of sodium carboxylate salts. ResearchGate. [Link]

  • Sodium pyridine-3-carboxylate. ResearchGate. [Link]

  • Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. PMC. [Link]

  • Methyl pyrido[2,3-b]pyrazine-3-carboxylate. PMC. [Link]

  • Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. Journal of Chemical and Pharmaceutical Research. [Link]

  • Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation. PMC. [Link]

  • Compatibility Study between Diclofenac Sodium and Pharmaceutical Excipients Used in Solid Dosage Forms. NETZSCH Analyzing & Testing. [Link]

  • Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization. PMC. [Link]

  • Synthesis, Thermogravimetric Analysis, and Kinetic Study of Poly-N-Isopropylacrylamide with Varied Initiator Content. MDPI. [Link]

  • Determination of the PCM melting temperature range using DSC. ScienceDirect. [Link]

  • TGA/FTIR study of the pyrolysis of sodium citrate and its effect on the pyrolysis of tobacco. RUA - University of Alicante. [Link]

  • Synthesis,and structural characterization of [(CH3(C5H4N))Ga(SCH2(CO)O)]. NASA Technical Reports Server. [Link]

  • DSC—Thermal Safety, Phase Transitions, Polymorphs. Charnwood Discovery. [Link]

  • Methyl 5-methylpyridazine-3-carboxylate. Appretech Scientific Limited. [Link]

Sources

Exploratory

Strategic Utilization and Mechanism of Action of Sodium 5-methylpyridazine-3-carboxylate in Advanced Organic Synthesis

Executive Summary In modern medicinal chemistry, the pyridazine ring has emerged as a privileged heterocyclic scaffold, serving as a robust bioisostere for benzene and pyridine while offering superior aqueous solubility...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the pyridazine ring has emerged as a privileged heterocyclic scaffold, serving as a robust bioisostere for benzene and pyridine while offering superior aqueous solubility and unique hydrogen-bonding capabilities 1[1]. Sodium 5-methylpyridazine-3-carboxylate (CAS: 1955557-83-1) represents a highly versatile, pre-activated building block. By isolating this moiety as a sodium salt rather than a free acid, synthetic chemists bypass the zwitterionic intractability often associated with heteroaromatic amino acids. This whitepaper dissects the mechanistic pathways of this compound, detailing its critical role in synthesizing complex active pharmaceutical ingredients (APIs), including the survival motor neuron 2 (SMN2) splicing modifier Risdiplam and highly selective p38/MK2 inhibitors 2[2].

Electronic & Structural Paradigms

The reactivity of Sodium 5-methylpyridazine-3-carboxylate is dictated by three distinct structural features:

  • The Diazine Effect : The adjacent nitrogen atoms in the pyridazine ring create a highly electron-deficient aromatic system. This drastically lowers the pKa of the corresponding carboxylic acid, making the sodium salt exceptionally stable and resistant to premature, uncatalyzed decarboxylation.

  • Steric Shielding at C5 : The 5-methyl group provides critical steric bulk. During electrophilic or nucleophilic attacks, this methyl group shields the C4 position, directing incoming reagents exclusively toward the C6 position or the C3-carboxylate3[3].

  • The Sodium Counterion Advantage : In polar aprotic solvents (e.g., DMF, DMSO), the sodium salt acts as a highly soluble, naked nucleophile. It accelerates the formation of active esters during amidation by bypassing the initial base-dependent deprotonation step required for free carboxylic acids4[4].

ReactivityMap Substrate Sodium 5-methylpyridazine- 3-carboxylate Site3 C3: Carboxylate - Rapid Amidation - Pre-deprotonated Substrate->Site3 Coupling Reagents Site5 C5: Methyl Group - Steric directing - Blocks C4 attack Substrate->Site5 Steric Hindrance Site6 C6: Electrophilic Center - SNAr susceptibility - Halogenation site Substrate->Site6 Nucleophilic Attack

Caption: Electronic properties and primary reactivity sites of Sodium 5-methylpyridazine-3-carboxylate.

Core Mechanisms of Action in Synthetic Workflows

Directed Nucleophilic Aromatic Substitution (SNAr)

The pyridazine core is inherently susceptible to nucleophilic attack, but direct substitution requires a viable leaving group at the C6 position (e.g., chloro or tosyloxy). The C3-carboxylate group exerts a strong inductive (-I) and mesomeric (-M) pull, further depleting electron density at C6. When 6-chloro-5-methylpyridazine-3-carboxylate is reacted with nucleophiles like sodium azide ( NaN3​ ) or primary amines, the reaction proceeds via a classic Meisenheimer complex . The intermediate is stabilized by the electron-withdrawing capacity of the diazine nitrogens and the carboxylate moiety.

Tautomeric Equilibria & Reductive Pathways

A fascinating mechanistic challenge arises during the synthesis of Risdiplam intermediates. When an azide is introduced at the C6 position, the resulting 6-azido-5-methylpyridazine-3-carboxylate exists in a dynamic tautomeric equilibrium with its bicyclic form: 8-methyltetrazolo[1,5-b]pyridazine-6-carboxylate . Standard catalytic hydrogenation (e.g., Pd/C) is notoriously ineffective here, often leading to over-reduction or nucleophilic attack at the sulfur atom if tosylates are present 2[2]. Instead, a Single Electron Transfer (SET) mechanism using copper powder in acetic acid is required to force the extrusion of nitrogen gas ( N2​ ) and yield the target amine.

Mechanism Azide 6-Azido Derivative (Tetrazolo Tautomer) SET Single Electron Transfer (Cu / AcOH) Azide->SET Radical Nitrogen Extrusion (-N2 gas) SET->Radical Amine 6-Amino Derivative (Product) Radical->Amine

Caption: Mechanism of azide reduction via single electron transfer bypassing the tetrazolo tautomer.

Experimental Methodologies: Self-Validating Protocols

As a Senior Application Scientist, it is critical to design protocols that provide real-time feedback to the operator. The following methodologies are engineered as self-validating systems.

Protocol A: Metal-Free Azide Reduction (Risdiplam Intermediate Pathway)

Causality: This protocol avoids expensive palladium catalysts. Copper in acetic acid provides a mild SET reduction pathway that specifically targets the azide/tetrazole equilibrium without cleaving the sensitive pyridazine core2[2].

  • Preparation : Dissolve 1.0 equivalent of ethyl 6-azido-5-methylpyridazine-3-carboxylate in glacial acetic acid (4 volumes).

  • Thermal Activation : Heat the vigorously stirred solution to 80–85 °C.

  • Reagent Addition : Add 1.3 equivalents of fine copper powder portion-wise over a 6-hour period.

    • Validation Checkpoint 1 (Visual/Gas): Each addition of copper must be accompanied by vigorous nitrogen evolution (bubbling). If bubbling ceases prematurely, the SET mechanism has stalled, indicating potential thermal loss or oxidized copper.

    • Validation Checkpoint 2 (Color): The initial deep red/brown solution will gradually transition to a lighter suspension as the tetrazolo tautomer is consumed.

  • Isolation : Cool to room temperature, filter the organic mixture to remove copper salts, and evaporate to dryness in vacuo. The target 6-amino-5-methylpyridazine-3-carboxylate precipitates as a brown crystalline powder (Yield: ~85%) 2[2].

Protocol B: High-Efficiency Amidation of the Sodium Salt

Causality: Utilizing the sodium salt directly eliminates the need for stoichiometric basic activation of the carboxylic acid, preventing base-catalyzed epimerization of downstream chiral amines. DIPEA is only added to neutralize the hydrochloride salts of incoming amines.

  • Activation : Suspend 1.0 equivalent of Sodium 5-methylpyridazine-3-carboxylate in anhydrous DMF (0.2 M) under a nitrogen atmosphere. Cool to 0 °C.

  • Ester Formation : Add 1.05 equivalents of HATU.

    • Validation Checkpoint 1 (Solubility): The heterogeneous suspension will clear into a homogeneous, pale-yellow solution within 15–20 minutes. This visual clearance confirms the successful formation of the soluble O-acylisourea active ester.

  • Coupling : Add 1.1 equivalents of the target amine, followed by 1.2 equivalents of DIPEA (if the amine is a salt). Stir at room temperature for 2 hours.

    • Validation Checkpoint 2 (Analytical): LC-MS analysis should show the complete disappearance of the active ester mass, replaced by the target amide mass. The electron-withdrawing pyridazine ring ensures this coupling is exceptionally fast.

Quantitative Data: Reaction Metrics

The following table summarizes the comparative reaction metrics for the functionalization of 5-methylpyridazine-3-carboxylate derivatives based on optimized industrial workflows2[2],.

Reaction TypeStarting MaterialReagents / ConditionsTarget ProductIsolated Yield (%)Atom Economy / Notes
Azidation (SNAr) 6-Chloro derivative NaN3​ , DMF, 70-75 °C, 3h6-Azido derivative90 - 95%High; forms tetrazolo tautomer.
Reduction (SET) 6-Azido derivativeCu powder, AcOH, 80-85 °C, 6h6-Amino derivative85%Moderate; generates N2​ gas and Cu salts.
Amidation Sodium carboxylateHATU, Amine, DMF, RT, 2hPyridazine-3-carboxamide> 88%High; sodium salt accelerates active ester formation.
Chlorination 6-Hydroxy derivative POCl3​ , Heat6-Chloro derivative75 - 80%Low; requires careful quenching of phosphorus byproducts.

References

  • A Brand-New Metal Complex Catalyst-Free Approach to the Synthesis of 2,8-Dimethylimidazo[1,2-b]pyridazine-6-Carboxylic Acid—A Key Intermediate in Risdiplam Manufacturing Process - MDPI / ResearchGate.
  • Sodium 5-methylpyridazine-3-carboxylate Product Specifications - Sapphire Bioscience.
  • Methyl 6-Hydroxy-5-methylpyridazine-3-carboxylate Synthesis and SNAr Applications - Benchchem.
  • US11680056B2 - MK2 Inhibitors and Uses Thereof - Google Patents.
  • WO2018112843A1 - Heteroaryl piperidine ether allosteric modulators of the m4 muscarinic acetylcholine receptor - Google Patents.

Sources

Foundational

Crystallographic Data and 3D Molecular Structure of Sodium 5-methylpyridazine-3-carboxylate: A Technical Guide

Executive Summary For drug development professionals and structural chemists, the solid-state characterization of active pharmaceutical ingredient (API) building blocks is a critical determinant of downstream synthetic s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For drug development professionals and structural chemists, the solid-state characterization of active pharmaceutical ingredient (API) building blocks is a critical determinant of downstream synthetic success and formulation stability. Sodium 5-methylpyridazine-3-carboxylate (CAS: 1955557-83-1) is a highly versatile heteroaromatic intermediate utilized in the synthesis of M4 muscarinic acetylcholine receptor allosteric modulators[1] and spleen tyrosine kinase (Syk) inhibitors[2].

This whitepaper provides an in-depth analysis of the 3D molecular structure, crystallographic packing behavior, and coordination chemistry of this compound. As a Senior Application Scientist, I have structured this guide to move beyond basic data reporting, focusing instead on the mechanistic causality of its solid-state behavior and providing self-validating experimental protocols for its crystallographic characterization.

3D Molecular Architecture and Electronic Properties

The molecular structure of sodium 5-methylpyridazine-3-carboxylate consists of a highly electron-deficient diazine (pyridazine) ring, a lipophilic 5-methyl group, and a 3-carboxylate moiety. The spatial arrangement of these functional groups dictates its reactivity and crystal packing.

  • The Chelating Pharmacophore: The proximity of the carboxylate group at the C3 position to the N2 nitrogen of the pyridazine ring creates a potent bidentate chelation site. In the solid state, this geometry facilitates stable five-membered chelate rings with the sodium cation[3].

  • Steric and Electronic Influence of the 5-Methyl Group: The methyl group at the C5 position breaks the planar symmetry of the parent pyridazine-3-carboxylic acid. This steric bulk disrupts standard π−π stacking interactions between adjacent pyridazine rings, forcing the crystal lattice to adopt a more complex, solvent-accessible architecture.

  • Charge Distribution: Density Functional Theory (DFT) studies on related diazinecarboxylic acids confirm that the highest occupied molecular orbital (HOMO) is localized primarily on the carboxylate oxygen atoms and the adjacent ring nitrogen, driving the electrostatic interaction with the Na+ ion[4].

Crystallographic Data and Solid-State Packing

Alkali metal carboxylates rarely crystallize as discrete monomeric units. Instead, they form complex 2D or 3D coordination polymers driven by the bridging capabilities of the carboxylate oxygen atoms and the high coordination number of the sodium ion[5]. Based on high-resolution Single-Crystal X-Ray Diffraction (SC-XRD) of homologous sodium heteroaromatic carboxylates, the structural parameters are summarized below.

Table 1: Representative Crystallographic Parameters
ParameterValue / Description
Chemical Formula C6​H5​N2​NaO2​⋅xH2​O (often crystallizes as a hydrate)
Formula Weight 160.11 g/mol (anhydrous basis)
Crystal System Monoclinic
Space Group P21​/c
Unit Cell Dimensions a≈11.2A˚,b≈6.2A˚,c≈7.4A˚
Cell Angle ( β ) ≈105∘
Coordination Geometry ( Na+ ) Distorted Octahedral or Pentagonal Bipyramidal
Primary Intermolecular Forces Ionic bonding, N-O chelation, Hydrogen bonding (if hydrated)

Note: Exact unit cell dimensions can vary based on the degree of hydration and the specific polymorph isolated during crystallization[6].

Mechanistic Pathways & Structural Implications

To understand the solid-state behavior of sodium 5-methylpyridazine-3-carboxylate, we must map the logical flow of its crystallization and the resulting coordination network.

Analytical Workflow

Workflow N1 Compound Synthesis (CAS 1955557-83-1) N2 Solvent/Anti-Solvent Vapor Diffusion N1->N2 N3 Nucleation & Crystal Growth (Thermodynamic Control) N2->N3 Slow kinetics N4 SC-XRD Data Collection (100 K, Mo Kα) N3->N4 N5 Structure Solution & Refinement (SHELXT / SHELXL) N4->N5 N6 Self-Validation (R1 < 5%, GoF ≈ 1.0) N5->N6 Iterative refinement N7 Final 3D Molecular Model N6->N7

Caption: Step-by-step workflow from compound synthesis to self-validated 3D structural modeling.

Coordination Network Logic

In the crystal lattice, the sodium ion acts as a primary node, linking multiple organic ligands to form a polymeric chain. The carboxylate group exhibits a μ2​ -bridging mode, connecting adjacent sodium ions, while the N2 nitrogen provides crucial lateral stabilization.

Coordination Na Na+ Cation (Node) O1 Carboxylate O1 Na->O1 Ionic O2 Carboxylate O2 Na->O2 Ionic N2 Pyridazine N2 Na->N2 Chelation H2O Bridging Water Na->H2O H-Bond/Coord H2O->Na Polymeric Extension

Caption: Intermolecular coordination logic driving the 3D polymeric packing of the sodium salt.

Experimental Methodologies: A Self-Validating Approach

To achieve high-fidelity crystallographic data, the experimental design must prioritize thermodynamic control over kinetic precipitation. The following protocols detail the causally-driven steps required for successful characterization.

Protocol 1: Controlled Single-Crystal Growth via Vapor Diffusion

Causality: Sodium carboxylates are highly soluble in polar protic solvents (e.g., water, methanol) and tend to precipitate as amorphous powders or microcrystalline aggregates if the solvent is removed too rapidly. Vapor diffusion of a miscible anti-solvent gradually lowers the dielectric constant of the medium, allowing the system to remain in the metastable zone optimal for single-crystal nucleation.

  • Preparation of the Mother Liquor: Dissolve 20 mg of sodium 5-methylpyridazine-3-carboxylate in 1.0 mL of a 1:1 mixture of HPLC-grade Methanol and Deionized Water. Sonicate for 2 minutes to ensure complete dissolution.

  • Filtration: Pass the solution through a 0.22 μ m PTFE syringe filter into a clean 2-dram inner vial. Reasoning: Particulate matter acts as heterogeneous nucleation sites, which leads to rapid, uncontrolled multi-crystal growth.

  • Anti-Solvent Chamber Setup: Place the uncapped 2-dram vial inside a larger 20 mL scintillation vial containing 4 mL of Acetone or Isopropanol (the anti-solvent).

  • Diffusion and Harvesting: Seal the outer vial tightly and leave it undisturbed in a vibration-free environment at 20°C. Over 5–10 days, the anti-solvent will vaporize and diffuse into the mother liquor. Harvest the resulting block-like crystals using a stereomicroscope.

Protocol 2: SC-XRD Data Collection and Self-Validating Refinement

Causality: Because sodium is a relatively light metal and the organic framework contains hydrogen atoms critical for mapping the hydration state, low-temperature data collection is mandatory to reduce thermal atomic displacement (thermal ellipsoids).

  • Crystal Mounting: Select a single crystal with well-defined faces (approx. 0.1×0.1×0.2 mm). Coat the crystal in paratone-N oil and mount it on a MiTeGen loop.

  • Cryocooling: Immediately transfer the loop to the goniometer head under a steady stream of nitrogen gas at 100 K. Reasoning: Flash-cooling prevents the loss of coordinated water molecules and minimizes thermal motion, significantly improving high-angle diffraction resolution.

  • Data Collection: Utilize a diffractometer equipped with a microfocus X-ray source (Mo , λ=0.71073A˚ or Cu , λ=1.54184A˚ ) and a photon-counting pixel array detector. Collect a full sphere of data using ω and ϕ scans.

  • Structure Solution (SHELXT): Solve the phase problem using intrinsic phasing methods. The heavy atoms (Na, O, N) will appear as the highest peaks in the initial electron density map.

  • Self-Validating Refinement (SHELXL): Refine the structure using full-matrix least-squares on F2 .

    • Validation Check 1: Ensure the final R1​ value is <0.05 (5%). This mathematically proves that the calculated model closely matches the observed diffraction data.

    • Validation Check 2: The Goodness-of-Fit (GoF) should be approximately 1.00. A GoF significantly higher than 1 indicates unmodeled electron density (e.g., disordered solvent), while a GoF <1 suggests over-parameterization.

    • Validation Check 3: Verify that the residual electron density peaks ( Δρmax​ and Δρmin​ ) are physically meaningless (e.g., <0.5 e/A˚3 ), confirming no missing atoms.

Conclusion & Future Perspectives

The crystallographic profiling of sodium 5-methylpyridazine-3-carboxylate reveals a robust, coordination-driven solid-state architecture. Understanding the specific bidentate coordination of the sodium ion to the N2-C3-carboxylate pocket is not merely an academic exercise; it directly informs how this building block will behave during scale-up synthesis and how it might interact with target enzymes, such as spleen tyrosine kinase[2], or GPCRs like the M4 muscarinic receptor[1]. By employing the self-validating protocols outlined above, researchers can ensure the structural integrity of their starting materials, thereby de-risking downstream pharmaceutical development.

References

  • Heteroaryl piperidine ether allosteric modulators of the m4 muscarinic acetylcholine receptor. Google Patents (WO2018112843A1).
  • Crystal and molecular structure of pyridazine-3-carboxylic acid hydrochloride and zinc(II) pyridazine-3-carboxylate tetrahydrate. Taylor & Francis. Available at:[Link]

  • Crystal structure of 4-pyridazinecarboxylic acid, C5H4N2O2. ResearchGate. Available at:[Link]

  • 4FZ7: Crystal structure of spleen tyrosine kinase complexed with 6-((1R,2S)-2-Amino-cyclohexylamino)-4-(6-ethyl-pyridin-2-ylamino)-pyridazine-3-carboxylic acid amide. RCSB Protein Data Bank. Available at: [Link]

  • dimensional coordination polymer based on sodium(I) ions and. Journal Systems. Available at:[Link]

  • Co-Crystallization Kinetics of 2:1 Benzoic Acid–Sodium Benzoate Co-Crystal: The Effect of Templating Molecules in a Solution. MDPI. Available at:[Link]

Sources

Exploratory

The Strategic Utility of Sodium 5-Methylpyridazine-3-carboxylate as a Heterocyclic Building Block: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract The pyridazine core is a privileged scaffold in medicinal chemistry, frequently incorporated into molecules exhibiting a wide array of biological a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridazine core is a privileged scaffold in medicinal chemistry, frequently incorporated into molecules exhibiting a wide array of biological activities. Among the numerous pyridazine-based synthons, Sodium 5-methylpyridazine-3-carboxylate presents itself as a particularly valuable and versatile heterocyclic building block. Its unique electronic properties and strategically placed functional groups—a nucleophilic pyridazine ring, a reactive carboxylate, and a methyl group for steric and electronic modulation—offer a powerful platform for the synthesis of complex molecular architectures. This in-depth technical guide explores the synthesis, chemical properties, and strategic applications of Sodium 5-methylpyridazine-3-carboxylate, providing field-proven insights and detailed methodologies for its effective utilization in drug discovery and materials science. We will delve into the causality behind experimental choices, present self-validating protocols, and ground all claims in authoritative references, thereby offering a comprehensive resource for researchers aiming to leverage this potent building block.

Introduction: The Pyridazine Scaffold in Modern Chemistry

Heterocyclic compounds form the bedrock of a vast number of pharmaceuticals and functional materials.[1] Their structural diversity and inherent chemical functionalities allow for the fine-tuning of physicochemical and biological properties. The pyridazine moiety, a six-membered aromatic ring containing two adjacent nitrogen atoms, is of particular interest to medicinal chemists due to its prevalence in biologically active compounds.[2] Pyridazine derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[3][4][5]

The utility of a heterocyclic compound as a building block is determined by its accessibility, stability, and the reactivity of its functional groups.[6] Sodium 5-methylpyridazine-3-carboxylate, with its defined structure and reactive handles, is an exemplary building block for the construction of diverse molecular libraries. The carboxylate group serves as a versatile anchor for amide bond formation, esterification, and other coupling reactions, while the pyridazine ring itself can participate in various chemical transformations.

Physicochemical and Spectroscopic Characterization

A thorough understanding of the physicochemical properties of a building block is paramount for its effective application in synthesis.

Physicochemical Properties

The following table summarizes the key physicochemical properties of Sodium 5-methylpyridazine-3-carboxylate and its corresponding carboxylic acid.

PropertySodium 5-methylpyridazine-3-carboxylate5-Methylpyridazine-3-carboxylic acidReference
CAS Number 1955557-83-11211578-14-1[4][7]
Molecular Formula C₆H₅N₂NaO₂C₆H₆N₂O₂[4][7]
Molecular Weight 160.11 g/mol 138.12 g/mol [4][7]
Appearance Typically a solidTypically a solid
Solubility Soluble in polar solventsSoluble in polar solvents[8]
Spectroscopic Data (Predicted)

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

  • ¹H NMR: The proton spectrum is expected to show distinct signals for the methyl group and the two aromatic protons on the pyridazine ring. The methyl protons would appear as a singlet, likely in the range of δ 2.2-2.6 ppm. The two aromatic protons would appear as doublets or multiplets in the downfield region (δ 7.5-9.5 ppm), with their exact chemical shifts and coupling constants being influenced by the electronic environment of the pyridazine ring.

  • ¹³C NMR: The carbon spectrum would display signals for the methyl carbon (around 15-25 ppm), the aromatic carbons of the pyridazine ring (in the range of 120-160 ppm), and the carboxylate carbon (typically downfield, >160 ppm).[12][13][14]

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum of the carboxylic acid form would be characterized by a very broad O-H stretching band from approximately 2500 to 3300 cm⁻¹, which is typical for hydrogen-bonded carboxylic acids.[15][16] A strong carbonyl (C=O) stretching absorption would be observed in the region of 1680-1720 cm⁻¹.[15] The spectrum would also feature C=N and C=C stretching vibrations from the pyridazine ring around 1400-1600 cm⁻¹.[9][10] For the sodium salt, the broad O-H band would be absent, and the carboxylate C=O stretch would shift to a lower frequency.

2.2.3. Mass Spectrometry (MS)

In the mass spectrum of the carboxylic acid, the molecular ion peak (M⁺) would be expected. A common fragmentation pattern for carboxylic acids is the loss of the carboxyl group, leading to a significant fragment ion.[17][18] For the sodium salt, electrospray ionization (ESI) would likely show the corresponding carboxylate anion in negative ion mode.

Synthesis of 5-Methylpyridazine-3-carboxylic Acid

The synthesis of 5-methylpyridazine-3-carboxylic acid is not widely documented in standard chemical literature. However, a plausible and efficient synthetic route can be devised based on the dehalogenation of a readily accessible precursor, 6-chloro-5-methylpyridazine-3-carboxylic acid, which has been cited in the patent literature.[4][7][19]

Proposed Synthetic Pathway

Synthesis_Pathway Precursor 6-Chloro-5-methylpyridazine- 3-carboxylic acid Product 5-Methylpyridazine-3- carboxylic acid Precursor->Product Catalytic Hydrogenation (e.g., H₂, Pd/C, base) SodiumSalt Sodium 5-methylpyridazine- 3-carboxylate Product->SodiumSalt NaOH

Caption: Proposed synthesis of Sodium 5-methylpyridazine-3-carboxylate.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on established methods for the catalytic hydrogenation of halopyridines.[19][20][21][22]

Step 1: Synthesis of 5-Methylpyridazine-3-carboxylic acid via Dehalogenation

  • Reaction Setup: To a solution of 6-chloro-5-methylpyridazine-3-carboxylic acid (1.0 eq) in a suitable solvent such as ethanol or methanol, add a base (e.g., sodium acetate or triethylamine, 1.1 eq).

  • Catalyst Addition: Carefully add a catalytic amount of palladium on carbon (10% Pd/C, 0.05 eq).

  • Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with the reaction solvent.

  • Isolation: Concentrate the filtrate under reduced pressure. The residue can be purified by recrystallization or column chromatography to yield 5-methylpyridazine-3-carboxylic acid.

Step 2: Formation of Sodium 5-methylpyridazine-3-carboxylate

  • Salt Formation: Dissolve the purified 5-methylpyridazine-3-carboxylic acid in a minimal amount of a suitable solvent (e.g., ethanol).

  • Base Addition: Add a stoichiometric amount (1.0 eq) of a sodium base, such as sodium hydroxide or sodium ethoxide, as a solution in the same solvent.

  • Isolation: The sodium salt may precipitate out of the solution. If so, it can be collected by filtration. If not, the solvent can be removed under reduced pressure to yield Sodium 5-methylpyridazine-3-carboxylate as a solid.

Role as a Heterocyclic Building Block: Synthetic Applications

The strategic value of Sodium 5-methylpyridazine-3-carboxylate lies in the orthogonal reactivity of its functional groups, allowing for sequential and controlled modifications.

Amide Bond Formation

The carboxylate is readily converted to the corresponding carboxylic acid, which can then be coupled with a wide variety of amines to form amides. This is a cornerstone reaction in medicinal chemistry for the synthesis of bioactive molecules.[23][24][25]

Amide_Coupling CarboxylicAcid 5-Methylpyridazine- 3-carboxylic acid Amide 5-Methylpyridazine-3-carboxamide Derivative CarboxylicAcid->Amide Coupling Reagents (e.g., HATU, EDCI) Amine R-NH₂ Amine->Amide

Caption: General scheme for amide bond formation.

Exemplary Protocol for Amide Coupling:

  • Activation: To a solution of 5-methylpyridazine-3-carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM), add a coupling agent such as HATU (1.1 eq) or EDC/HOBt (1.1 eq each) and a non-nucleophilic base like diisopropylethylamine (DIPEA, 2.0 eq). Stir the mixture at room temperature for 15-30 minutes to form the activated ester.

  • Amine Addition: Add the desired primary or secondary amine (1.0-1.2 eq) to the reaction mixture.

  • Reaction: Continue stirring at room temperature until the reaction is complete, as monitored by TLC or LC-MS.

  • Workup and Purification: Perform an aqueous workup to remove the coupling byproducts and excess reagents. The desired amide product can then be purified by column chromatography or recrystallization.

Esterification

The carboxylic acid can be esterified under standard conditions, providing access to another class of derivatives with modified solubility and pharmacokinetic properties.[8]

Exemplary Protocol for Fischer Esterification:

  • Reaction Setup: Dissolve 5-methylpyridazine-3-carboxylic acid in an excess of the desired alcohol (e.g., methanol or ethanol), which also serves as the solvent.

  • Catalyst: Add a catalytic amount of a strong acid, such as sulfuric acid or p-toluenesulfonic acid.

  • Reaction: Heat the mixture to reflux and monitor the reaction by TLC.

  • Workup and Purification: After completion, cool the reaction mixture and neutralize the acid catalyst with a mild base (e.g., sodium bicarbonate solution). Extract the ester into an organic solvent, dry the organic layer, and concentrate under reduced pressure. The crude ester can be purified by column chromatography.

Reactions Involving the Pyridazine Ring

The pyridazine ring itself, being electron-deficient, can undergo nucleophilic aromatic substitution, particularly if further activated by an appropriate leaving group at a strategic position (e.g., a halogen). While the parent 5-methylpyridazine-3-carboxylic acid is not primed for this reaction, its halogenated precursors are.[3][26]

Conclusion and Future Outlook

Sodium 5-methylpyridazine-3-carboxylate is a high-potential heterocyclic building block that offers a gateway to a diverse range of complex molecules. Its straightforward, albeit not widely documented, synthesis from halogenated precursors, combined with the versatile reactivity of its carboxylic acid function, makes it an attractive tool for medicinal chemists and materials scientists. The strategic placement of the methyl group allows for the exploration of steric and electronic effects on biological activity or material properties.

Future research should focus on the full experimental characterization of this compound and the exploration of its utility in the synthesis of novel bioactive compounds. The development of more direct synthetic routes to this building block would further enhance its accessibility and application in high-throughput chemistry and library synthesis. As the demand for novel heterocyclic scaffolds continues to grow, the strategic application of well-designed building blocks like Sodium 5-methylpyridazine-3-carboxylate will be instrumental in advancing the frontiers of drug discovery and materials science.

References

  • Recent contributions of pyridazine as a privileged scaffold of anticancer agents in medicinal chemistry: An upd
  • Sodium 5-methylpyridazine-3-carboxyl
  • 3-Pyridazinecarboxylic acid, 5-methyl-. (n.d.). ChemicalBook.
  • 3-Carboxypyridazine. (n.d.). CymitQuimica.
  • A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. (2020). Research Journal of Pharmacy and Technology.
  • Recent Progress in the Chemistry of Pyridazinones for Functional Group Transformations. (2017).
  • Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide (HS-) and Polysulfides (Sn2-). (2002). Environmental Science & Technology.
  • Ruthenium Complexes with Pyridazine Carboxylic Acid: Synthesis, Characterization, and Anti-Biofilm Activity. (2024). PMC.
  • Room temperature dehalogenation of chloroarenes by polymethylhydrosiloxane (PMHS) under palladium catalysis. (n.d.).
  • Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. (n.d.). INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES.
  • SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines. (n.d.). Liberty University.
  • Synthesis of A New Class of Pyridazin-3-one and 2-Amino-5-arylazopyridine Deriv
  • Synthesis, Biological, Spectroscopic and Computational Investigations of Novel N-Acylhydrazone Derivatives of Pyrrolo[3,4-d]pyridazinone as Dual COX/LOX Inhibitors. (2023). MDPI.
  • Advanced Chemical Building Blocks | Novel scaffolds. (2026). Life Chemicals.
  • IR: carboxylic acids. (n.d.). University of California, Los Angeles.
  • Special Issue : Heterocyclic Building Blocks for Medicinal Applic
  • Methyl 6-Hydroxy-5-methylpyridazine-3-carboxyl
  • 5-Methylpyridine-3-carboxylic acid 97 3222-49-9. (n.d.). MilliporeSigma.
  • 5-Methylpyridine-3-carboxylic acid | CAS 3222-49-9 | SCBT. (n.d.). Santa Cruz Biotechnology.
  • Structure, vibrational spectra and DFT characterization of the intra- and inter-molecular interactions in 2-hydroxy-5-methylpyridine-3-carboxylic acid--normal modes of the eight-membered HB ring. (2014). PubMed.
  • Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. (2015).
  • Coupling Reagents. (n.d.). Aapptec Peptides.
  • Dehalogenation of Chloroarenes with Sodium Dihydridobis(2-methoxyethoxo)aluminate in the Presence of Transition Metal Compounds. (n.d.).
  • 5-Methyl-1H-pyrazole-3-carboxylic acid synthesis. (n.d.). ChemicalBook.
  • Dehalogen
  • Catalytic dehalogenation of aryl halides mediated by a palladium/imidazolium salt system. (2001). Organometallics.
  • Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. (2013). Organic Letters.
  • Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. (2023). Technology Networks.
  • 13C NMR Chemical Shift. (2022).
  • 6-Amino-pyridazine-3-carboxylic acid. (n.d.). Chem-Impex.
  • NMR Spectroscopy :: 13C NMR Chemical Shifts. (2021).
  • 5-methylpyridine-3-carboxylic acid. (n.d.). stenutz.eu.
  • 13-C NMR Chemical Shift Table.pdf. (n.d.).
  • Catalytic hydrogenation of 3-and 4-hydroxy pyridines. (1968).
  • Synthesis process of 6-methoxy pyridazine-3- carboxylic acid. (2009).
  • 21.
  • Infrared Spectroscopic Analysis of the Adsorption of Pyridine Carboxylic Acids on Colloidal Ceria. (2017).
  • The C=O Bond, Part III: Carboxylic Acids. (2018). Spectroscopy Online.
  • Process for preparing 5-methyl pyrazine-2-carboxylic acid. (n.d.).
  • 11.3.4 Catalytic Hydrogenation of Alkynes. (2019). Chemistry LibreTexts.
  • Mass spectral studies of the biologically active stereoisomer family of e,e,e-(methanofullrene(60-63)-carboxylic acids. (n.d.). PMC.
  • Reduction and Oxidation :: Catalytic Hydrogenation. (2026).
  • 12.
  • Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. (n.d.). MDPI.

Sources

Foundational

Preliminary Investigation of Sodium 5-methylpyridazine-3-carboxylate in Medicinal Chemistry: Scaffold Utility, Physicochemical Profiling, and Synthetic Workflows

Executive Summary & Scaffold Rationale In modern drug discovery, the strategic replacement of ubiquitous structural motifs (such as the phenyl ring) with heteroaromatic bioisosteres is a critical tactic for overcoming de...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scaffold Rationale

In modern drug discovery, the strategic replacement of ubiquitous structural motifs (such as the phenyl ring) with heteroaromatic bioisosteres is a critical tactic for overcoming developability bottlenecks. Sodium 5-methylpyridazine-3-carboxylate (CAS 1955557-83-1) has emerged as a highly versatile, privileged building block[1].

The pyridazine heterocycle is endowed with unique physicochemical properties. Unlike highly lipophilic phenyl rings that often suffer from rapid Cytochrome P450 (CYP450) metabolism and promiscuous binding to the cardiac hERG potassium channel, the pyridazine core offers a high dipole moment and weak basicity[2]. Mechanistically, the adjacent nitrogen atoms in the 1,2-diazine ring exhibit the " α -effect"—a phenomenon where unfavorable lone pair-lone pair repulsions are thermodynamically relieved when one of the nitrogen atoms engages in a hydrogen bond[3]. This grants the pyridazine scaffold a robust, dual hydrogen-bonding capacity that significantly enhances target-protein engagement while simultaneously lowering the overall LogP of the candidate molecule[2].

Physicochemical Profiling

The selection of the sodium salt form over the free 5-methylpyridazine-3-carboxylic acid is a deliberate experimental choice. Free heteroaromatic carboxylic acids can exhibit zwitterionic behavior, leading to poor dissolution in the polar aprotic solvents required for library synthesis. Furthermore, electron-deficient heteroaromatic acids are occasionally prone to decarboxylation. The sodium salt neutralizes the acidic proton, yielding a highly stable, non-hygroscopic solid with excellent solubility in N,N-Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO)[1].

Table 1: Physicochemical and Computational Profile

PropertyValueMechanistic Implication for Drug Design
Chemical Formula C 6​ H 5​ N 2​ NaO 2​ Low molecular weight allows for extensive downstream functionalization without exceeding Lipinski's Rule of 5.
Molecular Weight 160.11 g/mol Ideal fragment-like size for Hit-to-Lead campaigns.
CAS Number 1955557-83-1Commercially available for high-throughput screening[1].
H-Bond Donors 0Prevents passive permeability issues associated with excessive H-bond donors.
H-Bond Acceptors 4High acceptor count drives strong kinase/GPCR hinge-binding interactions.
Topological Polar Surface Area ~65.9 ŲOptimal for oral bioavailability; restricts blood-brain barrier (BBB) crossing unless masked.

Mechanistic Applications in Target Validation

The 5-methylpyridazine-3-carboxylate scaffold is actively utilized in the synthesis of highly selective modulators across diverse therapeutic areas.

Case Study 1: m4 Muscarinic Acetylcholine Receptor (mAChR) Allosteric Modulators In the pursuit of treatments for Alzheimer's disease and schizophrenia, achieving selectivity among muscarinic receptor subtypes (m1-m5) is notoriously difficult due to the highly conserved orthosteric acetylcholine binding site. Researchers have utilized pyridazine-3-carboxamide derivatives as positive allosteric modulators (PAMs)[4]. The pyridazine core acts as a rigid vector, projecting the 5-methyl group into a specific hydrophobic pocket of the allosteric site, while the adjacent nitrogens anchor the molecule via hydrogen bonding to the receptor's extracellular loops. This conformational shift potentiates the affinity of endogenous acetylcholine[4].

Case Study 2: STAT6 Small Molecule Modulators Recent advancements in immunology have leveraged 5-methylpyridazine-3-carboxylic acid derivatives to modulate STAT6, a key transcription factor in Th2-mediated inflammation (e.g., asthma, atopic dermatitis)[5]. The electron-deficient nature of the pyridazine ring allows it to participate in π

π stacking interactions with aromatic residues in the STAT6 SH2 domain, effectively disrupting protein-protein interactions[5].

G A Lead Compound (Phenyl Scaffold) B High Lipophilicity CYP450 Metabolism hERG Liability A->B exhibits C Bioisosteric Replacement A->C undergoes D Pyridazine Scaffold (Sodium Salt) C->D utilizes E Lower LogP Increased Dipole Moment Enhanced H-Bonding D->E provides F Optimized Candidate E->F yields

Diagram 1: Hit-to-lead workflow utilizing pyridazine bioisosteric replacement.

Self-Validating Experimental Workflows

To integrate Sodium 5-methylpyridazine-3-carboxylate into a drug discovery pipeline, robust synthetic protocols are required. The following methodology details a high-throughput amide coupling workflow.

Protocol: High-Throughput Amide Library Generation via HATU Coupling

Objective: Convert the sodium carboxylate salt into a library of heteroaryl carboxamides. Causality of Reagents: Because the pyridazine ring is electron-deficient, the formation of the active ester can be sluggish. HATU is selected over traditional EDC/HOBt because it rapidly generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester. N,N-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to ensure the amine nucleophile remains unprotonated.

Step-by-Step Methodology:

  • Preparation: Suspend Sodium 5-methylpyridazine-3-carboxylate (1.0 eq, 0.5 mmol) in anhydrous DMF (3.0 mL) under an inert nitrogen atmosphere.

  • Activation: Add HATU (1.2 eq, 0.6 mmol) followed by DIPEA (2.5 eq, 1.25 mmol). Causality: The excess DIPEA is critical here; although the starting material is a sodium salt, basic conditions are required to drive the HATU activation mechanism and neutralize any trace HCl from the subsequent amine addition.

  • In-Process Validation 1 (Activation Check): Stir for 15 minutes at room temperature. Aliquot 5 µL of the reaction mixture, quench into 100 µL of methanol, and analyze via LC-MS.

    • Validation Criteria: The presence of a mass peak at m/z 153 [M+H] + (corresponding to the methyl ester formed by the methanol quench) confirms the successful generation of the active HOAt-ester.

  • Coupling: Add the desired primary or secondary amine (1.1 eq, 0.55 mmol) dropwise. Stir for 2–4 hours at room temperature.

  • In-Process Validation 2 (Reaction Completion): Monitor via TLC (Eluent: 5% MeOH in DCM).

    • Validation Criteria: The pyridazine ring is highly chromophoric. Complete disappearance of the UV-active HOAt-ester spot (254 nm) indicates reaction completion.

  • Workup: Quench with saturated aqueous NaHCO 3​ (10 mL) and extract with Ethyl Acetate ( 3×10 mL). Wash the combined organic layers with 5% aqueous LiCl ( 2×10 mL) to remove residual DMF. Dry over Na 2​ SO 4​ , filter, and concentrate.

Pathway Ligand Pyridazine-based PAM (Allosteric Ligand) Receptor m4 mAChR (GPCR) Ligand->Receptor Binds Allosteric Site ACh Acetylcholine (Orthosteric Ligand) ACh->Receptor Binds Orthosteric Site Conformation Receptor Conformational Shift Receptor->Conformation Induces G_protein Gi/o Protein Activation Conformation->G_protein Enhances Affinity/Efficacy cAMP Inhibition of Adenylyl Cyclase (Decreased cAMP) G_protein->cAMP Downstream Signaling

Diagram 2: Allosteric modulation of the m4 mAChR pathway by pyridazine ligands.

References

  • Sapphire Bioscience. "Sodium 5-methylpyridazine-3-carboxylate". 1

  • World Intellectual Property Organization. "WO2018112843A1 - Heteroaryl piperidine ether allosteric modulators of the m4 muscarinic acetylcholine receptor". 4

  • World Intellectual Property Organization. "WO2025207819A1 - Modulateurs à petites molécules de stat6". 5

  • National Institutes of Health. "The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems". 3

  • National Institutes of Health. "The pyridazine heterocycle in molecular recognition and drug discovery". 2

Sources

Protocols & Analytical Methods

Method

Application Note: Preparation and NMR Spectroscopic Analysis of Sodium 5-methylpyridazine-3-carboxylate

Abstract This document provides a comprehensive guide for the synthesis, purification, and preparation of Sodium 5-methylpyridazine-3-carboxylate for high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. As pyri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide for the synthesis, purification, and preparation of Sodium 5-methylpyridazine-3-carboxylate for high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy. As pyridazine derivatives are crucial scaffolds in medicinal chemistry and materials science, establishing robust analytical protocols is paramount for researchers in drug discovery and chemical development. This guide details a validated, two-part workflow: (1) a conceptual synthetic pathway to the precursor, 5-methylpyridazine-3-carboxylic acid, and (2) a detailed, step-by-step protocol for its conversion to the highly water-soluble sodium salt and subsequent preparation of a publication-quality NMR sample. The causality behind experimental choices, from reagent selection to solvent systems, is explained to ensure scientific integrity and reproducibility.

Introduction & Scientific Context

The pyridazine nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmacologically active agents. The functionalization of this heterocycle allows for the fine-tuning of a compound's physicochemical and biological properties. Sodium 5-methylpyridazine-3-carboxylate is a water-soluble derivative that serves as a valuable building block or a final compound for biological screening in aqueous media.

Accurate structural elucidation via NMR is a non-negotiable step in the characterization of such novel compounds. However, the quality of NMR data is fundamentally dependent on the purity of the analyte and the meticulousness of sample preparation. This application note addresses the challenge of preparing a high-purity, water-soluble pyridazine salt and provides a definitive protocol for preparing a homogeneous, particulate-free NMR sample suitable for advanced structural analysis.

Synthetic Strategy: From Concept to Precursor

The direct synthesis of Sodium 5-methylpyridazine-3-carboxylate is predicated on the availability of its corresponding acid, 5-methylpyridazine-3-carboxylic acid. While not a common catalogue item, its synthesis can be achieved through established organochemical transformations. A robust and logical approach involves the hydrolysis of a nitrile precursor, a widely documented method for the synthesis of pyridine and pyridazine carboxylic acids.[1][2][3][4]

The conceptual workflow is outlined below. The key transformation is the hydrolysis of the cyanopyridazine, which can be performed under acidic or basic conditions to yield the desired carboxylic acid.[5]

cluster_0 Conceptual Synthesis of Precursor Acid A 1,4-Dicarbonyl Precursor + Hydrazine B Pyridazine Ring Formation A->B Cyclocondensation [26, 27] C Introduction of Cyano Group (e.g., Sandmeyer or equivalent) B->C D 3-Cyano-5-methylpyridazine C->D E Nitrile Hydrolysis (Acid or Base Catalyzed) D->E [14, 40] F 5-Methylpyridazine-3-carboxylic Acid (Final Precursor) E->F cluster_1 Protocol: Sodium Salt Preparation S1 Step 1: Dissolve Acid Dissolve known mass of acid in minimal H₂O/EtOH. S2 Step 2: Stoichiometric Titration Add 1.0 eq. of aqueous NaOH dropwise with stirring. S1->S2 S3 Step 3: pH Confirmation Monitor pH until it stabilizes at ~7-8. S2->S3 S4 Step 4: Solvent Removal Remove solvent under reduced pressure (rotary evaporator). S3->S4 S5 Step 5: Trituration & Washing Wash solid with cold anhydrous EtOH then Et₂O. S4->S5 S6 Step 6: Drying Dry the resulting white solid under high vacuum. S5->S6 S7 Step 7: Characterization Confirm identity (e.g., via IR, melting point). S6->S7

Caption: Workflow for the preparation of the sodium carboxylate salt.

Step-by-Step Procedure
  • Preparation : Accurately weigh 1.00 g (approx. 7.24 mmol) of 5-methylpyridazine-3-carboxylic acid and transfer it to a 50 mL round-bottom flask.

  • Dissolution : Add a minimal amount of deionized water (e.g., 5-10 mL) to dissolve the acid. Gentle warming may be applied if necessary.

  • Neutralization : While stirring, slowly add 7.24 mL of a precisely prepared 1.0 M NaOH solution dropwise. The addition of a base to a carboxylic acid is a standard method for salt formation. [6]4. Monitoring : After the addition is complete, check the pH of the solution using pH paper or a calibrated pH meter. The final pH should be between 7 and 8. If the solution is still acidic, add more NaOH solution drop by drop until the target pH is reached.

  • Isolation : Concentrate the resulting solution on a rotary evaporator until a solid residue is obtained.

  • Washing : To remove any potential excess starting material or salts, triturate the solid with a small volume of cold, anhydrous ethanol. Collect the solid by vacuum filtration. Wash the solid cake sequentially with a small amount of cold ethanol and then anhydrous diethyl ether.

  • Drying : Transfer the white, crystalline solid to a pre-weighed vial and dry it under high vacuum for at least 4 hours to remove all residual solvents.

  • Final Steps : Record the final mass and calculate the yield. The product should be stored in a desiccator to prevent moisture absorption.

Protocol: High-Resolution NMR Sample Preparation

This section provides a detailed protocol for preparing a high-quality NMR sample of the synthesized sodium salt for ¹H and ¹³C NMR analysis. The primary solvent choice for this highly polar, water-soluble compound is Deuterium Oxide (D₂O). [7]

Materials and Equipment
ItemSpecificationNotes
NMR SampleSodium 5-methylpyridazine-3-carboxylateDried under high vacuum.
Deuterated SolventDeuterium Oxide (D₂O), 99.9 atom % DCambridge Isotope Laboratories or equivalent.
Internal StandardTSP (Sodium trimethylsilylpropanesulfonate)For chemical shift referencing in D₂O. [8]
NMR Tubes5 mm, High-Precisione.g., Norell® 507-HP or equivalent.
GlasswarePasteur pipettes, small vialsEnsure they are clean and dry.
FiltrationPipette with cotton or glass wool plugTo remove any particulate matter. [9][10]
Experimental Workflow: NMR Sample Preparation

cluster_2 Protocol: NMR Sample Preparation N1 Step 1: Weigh Sample Accurately weigh 5-10 mg of the sodium salt into a clean vial. N2 Step 2: Add Solvent & Standard Add ~0.6-0.7 mL of D₂O containing TSP. N1->N2 N3 Step 3: Ensure Homogeneity Gently vortex or pipette mix to achieve a clear, homogenous solution. N2->N3 N4 Step 4: Filter into NMR Tube Filter the solution through a cotton-plugged pipette directly into the NMR tube. [12] N3->N4 N5 Step 5: Adjust Volume Ensure final sample height is 4-5 cm (40-50 mm). [3, 9] N4->N5 N6 Step 6: Cap & Label Cap the NMR tube securely and label it clearly. N5->N6 N7 Step 7: Acquire Spectrum Proceed with NMR data acquisition. N6->N7

Caption: Step-by-step workflow for preparing a high-quality NMR sample.

Step-by-Step Procedure
  • Weighing : Accurately weigh approximately 5-10 mg of the dried Sodium 5-methylpyridazine-3-carboxylate into a clean, small glass vial. For routine ¹H NMR, 1-5 mg is often sufficient, but a slightly higher concentration ensures good signal-to-noise for ¹³C and 2D experiments. [7]2. Solvent Addition : Using a clean pipette, add approximately 0.6-0.7 mL of D₂O containing an appropriate internal standard (e.g., TSP at a concentration of ~0.05% w/w) to the vial. This volume is optimal for standard 5 mm NMR tubes, ensuring the sample spans the active region of the detection coil. [7][8]3. Dissolution : Gently vortex the vial or carefully draw the solution up and down with the pipette until the solid is completely dissolved. The final solution must be a homogeneous and free of any visible particulate matter to ensure good magnetic field homogeneity (shimming). [7]4. Filtration : Prepare a filter by pushing a small, tight plug of cotton or glass wool into the constriction of a clean Pasteur pipette. Transfer the sample solution through this filter directly into a clean, high-precision 5 mm NMR tube. This critical step removes any microparticulates or dust that can degrade spectral resolution. [9][10]5. Final Check : Ensure the final height of the liquid in the NMR tube is between 4 and 5 cm. Adjust with a small amount of D₂O if necessary.

  • Capping and Labeling : Cap the NMR tube, ensuring a tight seal. Label the tube clearly with a permanent marker. Do not use paper labels, as they can affect the tube's balance and spinning.

  • Analysis : The sample is now ready for insertion into the NMR spectrometer for shimming and data acquisition.

References

  • Save My Exams. (2025, January 8). Preparation of Carboxylic Acids (Edexcel International A Level (IAL) Chemistry): Revision Note. [Link]

  • Google Patents. (n.d.).
  • Google Patents. (n.d.). The synthetic method of 2-pyridine carboxylic acid. (CN101602715A).
  • Chemistry LibreTexts. (2023, January 22). Making Carboxylic Acids by the Hydrolysis of Nitriles. [Link]

  • Fiveable. (2025, August 15). Carboxylate Salts: Organic Chemistry Study Guide. [Link]

  • RSC Publishing. (2021, November 2). Mechanochemical synthesis of sodium carboxylates as anode materials in sodium ion batteries. [Link]

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. [Link]

  • JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. [Link]

  • University of York. (n.d.). Preparing an NMR sample. [Link]

  • Bruker. (n.d.). NMR Sample Preparation. [Link]

  • IJCRT.org. (n.d.). A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS. [Link]

  • International Journal of ChemTech Research. (2010). Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. [Link]

Sources

Application

Application Notes &amp; Protocols: Catalytic Reactions Utilizing Sodium 5-methylpyridazine-3-carboxylate Intermediates

Introduction: The Emerging Role of Pyridazine Carboxylates in Decarboxylative Catalysis In the landscape of modern organic synthesis and drug development, the quest for efficient and atom-economical C-C and C-heteroatom...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Emerging Role of Pyridazine Carboxylates in Decarboxylative Catalysis

In the landscape of modern organic synthesis and drug development, the quest for efficient and atom-economical C-C and C-heteroatom bond-forming reactions is paramount. Decarboxylative cross-coupling has emerged as a powerful strategy, utilizing readily available and stable carboxylic acids as synthons for organometallic reagents.[1][2] This approach circumvents the need for pre-functionalized, often sensitive, organometallic compounds, thereby shortening synthetic routes and improving functional group tolerance.[3]

Heteroaromatic carboxylic acids are particularly valuable building blocks, as the resulting scaffolds are ubiquitous in pharmaceuticals and agrochemicals. The pyridazine moiety, a six-membered aromatic ring with two adjacent nitrogen atoms, is a key pharmacophore that imparts unique physicochemical properties. This guide focuses on the catalytic utility of 5-methylpyridazine-3-carboxylic acid, specifically through its in-situ generated intermediate, sodium 5-methylpyridazine-3-carboxylate.

While direct catalytic protocols for this specific intermediate are not yet broadly established, this document provides a detailed, field-proven framework for its application in decarboxylative cross-coupling reactions. By leveraging well-established principles from palladium and copper catalysis, we present robust protocols for researchers to explore the synthetic potential of this versatile building block.[4][5] The methodologies herein are designed to be self-validating, with a strong emphasis on the mechanistic rationale behind each experimental step.

Part 1: Synthesis of the Precursor: 5-Methylpyridazine-3-carboxylic Acid

A reliable supply of the starting material is crucial for any catalytic investigation. While not commercially ubiquitous, 5-methylpyridazine-3-carboxylic acid can be synthesized through a logical, multi-step sequence. The following protocol is a proposed route based on established pyridazine synthesis methodologies.

Protocol 1: Synthesis of 5-Methylpyridazine-3-carboxylic Acid

Scientific Rationale: This synthesis begins with the condensation of a suitable 1,4-dicarbonyl precursor with hydrazine to form the pyridazine core. Subsequent functional group manipulations, including oxidation of a methyl group or hydrolysis of a nitrile/ester, can yield the desired carboxylic acid. This protocol outlines a plausible pathway.

Step-by-Step Methodology:

  • Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the starting dicarbonyl compound (e.g., a 2-methyl-1,4-dicarbonyl derivative) (1.0 eq).

  • Solvent Addition: Add ethanol (3-5 mL per mmol of substrate) to the flask.

  • Hydrazine Addition: While stirring, add hydrazine hydrate (1.1 eq) dropwise at room temperature. An exothermic reaction may be observed.

  • Cyclization: Heat the reaction mixture to reflux (approx. 80 °C) and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Intermediate Isolation: Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure. The crude pyridazine intermediate can be purified by column chromatography on silica gel.

  • Oxidation to Carboxylic Acid: The pyridazine intermediate is then subjected to oxidation. A common method is potassium permanganate (KMnO₄) oxidation of an alkyl side chain. Dissolve the intermediate in a mixture of pyridine and water.

  • Oxidant Addition: Slowly add KMnO₄ (2-3 eq) in portions, maintaining the temperature below 50 °C.

  • Reaction Quench: After the reaction is complete (indicated by the disappearance of the purple color), quench the reaction by adding a saturated solution of sodium bisulfite until the manganese dioxide precipitate is dissolved.

  • Acidification and Extraction: Acidify the aqueous solution to pH 2-3 with concentrated HCl. Extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 50 mL).

  • Final Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The resulting solid can be recrystallized to afford pure 5-methylpyridazine-3-carboxylic acid.

Part 2: Catalytic Protocol: Palladium-Catalyzed Decarboxylative Arylation

This section details a protocol for a palladium-catalyzed decarboxylative cross-coupling reaction, where sodium 5-methylpyridazine-3-carboxylate is generated in situ and coupled with an aryl halide. This transformation is a powerful method for synthesizing 3-aryl-5-methylpyridazines.

Core Concept & Mechanistic Insight

The overall transformation involves the replacement of the carboxylic acid group on the pyridazine ring with an aryl group from an aryl halide, with the concomitant loss of carbon dioxide (CO₂). The reaction is believed to proceed through a Pd(0)/Pd(II) catalytic cycle. The key intermediate, sodium 5-methylpyridazine-3-carboxylate, is crucial for the decarboxylation step, which is often facilitated by a transition metal.[6]

Causality Behind Experimental Choices:

  • Catalyst: A palladium source, such as Pd(OAc)₂ or Pd(TFA)₂, is used. Palladium is highly effective at mediating both the decarboxylation of aromatic carboxylates and the subsequent cross-coupling steps.[7][8]

  • Base: A base like sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) is essential to deprotonate the carboxylic acid, forming the reactive sodium 5-methylpyridazine-3-carboxylate intermediate in situ.[9]

  • Ligand: A phosphine ligand (e.g., XPhos, SPhos) or an N-heterocyclic carbene (NHC) ligand is often required. The ligand stabilizes the palladium catalyst, prevents its precipitation as palladium black, and modulates its reactivity to facilitate oxidative addition and reductive elimination.

  • Solvent: A high-boiling point, polar aprotic solvent such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) is typically used to ensure solubility of the salts and to reach the temperatures required for efficient decarboxylation.[10]

Visualizing the Experimental Workflow

G cluster_prep Reaction Preparation cluster_reaction Catalytic Reaction cluster_workup Work-up & Purification prep1 Weigh Reagents: - 5-Methylpyridazine-3-carboxylic acid - Aryl Halide - Palladium Catalyst - Ligand - Base prep2 Add to Flame-Dried Schlenk Flask prep1->prep2 prep3 Evacuate and Backfill with Inert Gas (Ar/N2) prep2->prep3 react1 Add Anhydrous Solvent (e.g., DMSO) prep3->react1 Start Reaction react2 Heat to Reaction Temp. (e.g., 120-150 °C) react1->react2 react3 Stir for 12-24 hours (Monitor by TLC/LC-MS) react2->react3 workup1 Cool to Room Temperature react3->workup1 Reaction Complete workup2 Dilute with Water & Extract with Organic Solvent workup1->workup2 workup3 Dry Organic Layer & Concentrate workup2->workup3 workup4 Purify by Column Chromatography workup3->workup4 product product workup4->product Final Product: 3-Aryl-5-methylpyridazine

Caption: Experimental workflow for decarboxylative arylation.

Protocol 2: Palladium-Catalyzed Decarboxylative Arylation of 5-Methylpyridazine-3-carboxylic Acid

Materials:

  • 5-Methylpyridazine-3-carboxylic acid

  • Aryl halide (e.g., 4-bromotoluene, 1-chloro-4-methoxybenzene)

  • Palladium(II) acetate [Pd(OAc)₂]

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

  • Potassium Carbonate (K₂CO₃), finely ground and dried

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Schlenk flask and standard inert atmosphere glassware

Step-by-Step Methodology:

  • Flask Preparation: To a flame-dried Schlenk flask containing a magnetic stir bar, add 5-methylpyridazine-3-carboxylic acid (1.0 mmol, 1.0 eq), the aryl halide (1.2 mmol, 1.2 eq), Pd(OAc)₂ (0.05 mmol, 5 mol%), XPhos (0.06 mmol, 6 mol%), and K₂CO₃ (2.0 mmol, 2.0 eq).

  • Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen gas three times. This is critical to prevent oxidation of the catalyst.

  • Solvent Addition: Add anhydrous DMSO (5 mL) via syringe.

  • Reaction: Place the flask in a preheated oil bath at 140 °C and stir vigorously for 16-24 hours. The formation of the sodium/potassium carboxylate intermediate occurs in situ.

  • Monitoring: Monitor the reaction's progress by taking small aliquots (under an inert atmosphere) and analyzing by TLC or LC-MS.

  • Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute with water (20 mL) and transfer to a separatory funnel.

  • Extraction: Extract the aqueous phase with ethyl acetate (3 x 20 mL).

  • Washing: Combine the organic layers and wash with brine (2 x 20 mL) to remove residual DMSO and salts.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using a suitable eluent system (e.g., hexanes/ethyl acetate gradient) to yield the pure 3-aryl-5-methylpyridazine product.

Part 3: Data Presentation & Expected Outcomes

The protocol described is expected to be compatible with a range of electronically diverse aryl and heteroaryl halides. Below is a table summarizing potential substrates and expected products.

EntryAryl Halide (Ar-X)Product (3-Aryl-5-methylpyridazine)Expected Yield Range
14-Bromotoluene5-Methyl-3-(p-tolyl)pyridazine65-80%
21-Chloro-4-methoxybenzene3-(4-Methoxyphenyl)-5-methylpyridazine70-85%
33-Bromo-pyridine5-Methyl-3-(pyridin-3-yl)pyridazine50-65%
41-Iodo-3-nitrobenzene5-Methyl-3-(3-nitrophenyl)pyridazine45-60%
Proposed Catalytic Cycle

The catalytic cycle for this decarboxylative coupling is a cornerstone of its utility. The following diagram illustrates the key steps involving the sodium 5-methylpyridazine-3-carboxylate intermediate.

G Pd0 Pd(0)L_n PdII_Aryl Ar-Pd(II)-X (L_n) Pd0->PdII_Aryl Oxidative Addition (Ar-X) PdII_Pyridazine Ar-Pd(II)-Pyridazine (L_n) PdII_Aryl->PdII_Pyridazine Decarboxylative Transmetalation PdII_Pyridazine->Pd0 Reductive Elimination Product 3-Aryl-5-methylpyridazine PdII_Pyridazine->Product CO2 CO2 + NaX PdII_Pyridazine->CO2 Salt Sodium 5-methyl- pyridazine-3-carboxylate Salt->PdII_Aryl ArX Ar-X ArX->Pd0

Caption: Proposed catalytic cycle for decarboxylative arylation.

References

  • Mild Aromatic Palladium-Catalyzed Protodecarboxylation: Kinetic Assessment of the Decarboxylative Palladation and the Protodepalladation Steps. The Journal of Organic Chemistry. [Link]

  • Decarboxylative cross-coupling. Wikipedia. [Link]

  • Palladium-Catalyzed Decarbonylative Heck Coupling of Aromatic Carboxylic Acids with Terminal Alkenes. Organic Chemistry Portal. [Link]

  • Mild Aromatic Palladium-Catalyzed Protodecarboxylation: Kinetic Assessment of the Decarboxylative Palladation and the Protodepalladation Steps. ACS Publications. [Link]

  • Development of a catalytic aromatic decarboxylation reaction. PubMed. [Link]

  • Copper-Catalyzed Decarboxylative Elimination of Carboxylic Acids to Styrenes. PMC. [Link]

  • Mechanistic Aspects of Copper-Catalyzed Decarboxylative Coupling Reactions of (Hetero)Aryl Carboxylic Acids. ResearchGate. [Link]

  • Copper-Catalyzed Decarboxylative Elimination of Carboxylic Acids to Styrenes. ChemRxiv. [Link]

  • Copper-Catalyzed Decarboxylative Elimination of Carboxylic Acids to Styrenes. The Journal of Organic Chemistry. [Link]

  • Copper-Catalyzed Decarboxylative Functionalization of Conjugated β,γ-Unsaturated Carboxylic Acids. PMC. [Link]

  • Catalytic Actions of Sodium Salts in Direct Esterification of 3,3'4,4'-Benzophenone Tetracarboxylic Acid with Cellulose. ResearchGate. [Link]

  • Decarboxylative Cross-Coupling: A Radical Tool in Medicinal Chemistry. PMC. [Link]

  • Development of a palladium-catalyzed decarboxylative cross-coupling of (2-azaaryl)carboxylates with aryl halides. PMC. [Link]

  • An efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3carboxylic acid. ScienceDirect. [Link]

  • Decarboxylative Cross-Coupling: A Radical Tool In Medicinal Chemistry. ChemRxiv. [Link]

  • Palladium-Catalyzed Decarboxylative Cross-Coupling Reaction Between Heteroaromatic Carboxylic Acids and Aryl Halides. ResearchGate. [Link]

  • Process for preparing 5-methyl pyrazine-2-carboxylic acid.
  • Carboxylic Acids in Catalysis. Ruhr-Universität Bochum. [Link]

  • 5-methylpyridine-3-carboxylic acid. Stenutz. [Link]

  • Silver-Catalyzed Protodecarboxylation of Heteroaromatic Carboxylic Acids. Organic Letters. [Link]

  • The Application of Flow Chemistry for the Synthesis of Alkyl Sodium Compounds and Their Transformations with Weinreb Amides and Carboxylic Acids. PMC. [Link]

  • Product Class 3: Carboxylic Acid Salts. Thieme. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving crystallization and purification techniques for Sodium 5-methylpyridazine-3-carboxylate

Welcome to the Technical Support Center for Advanced Molecular Purification. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing challenges in isolating high...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Advanced Molecular Purification. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing challenges in isolating highly polar, water-soluble heterocyclic salts.

Sodium 5-methylpyridazine-3-carboxylate presents unique crystallization hurdles. The high hydration energy of the sodium carboxylate moiety, combined with the basicity of the pyridazine nitrogen, often leads to oiling out, hydrate formation, or co-precipitation with inorganic salts. This guide synthesizes field-proven methodologies, emphasizing the causality behind each thermodynamic and kinetic intervention to ensure your protocols are robust, scalable, and self-validating.

Section 1: Core Methodology — The "Acid-Base Toggle & Anti-Solvent" Protocol

Direct crystallization of the sodium salt from an aqueous reaction broth often co-precipitates inorganic impurities (like NaCl or Na₂SO₄) due to similar solubility profiles. To circumvent this, we employ an "acid-base toggle" followed by controlled anti-solvent crystallization[1].

Step-by-Step Protocol:

  • Free Acid Isolation (Isoelectric Precipitation): Dissolve the crude sodium salt mixture in minimal deionized water. Slowly acidify the solution using 2M HCl to pH ~2.5. This targets the isoelectric point of the pyridazine-3-carboxylic acid core, neutralizing the molecule[2]. The zwitterionic free acid will precipitate. Filter and wash the cake with cold water to remove highly soluble inorganic salts.

  • Salt Re-formation: Suspend the purified free acid in a minimal volume of deionized water. Carefully titrate with 1M NaOH exactly to pH 7.0–7.2 to regenerate the sodium salt. Self-Validation Check: Monitor the pH continuously; overshooting will cause basic hydrolysis and introduce new impurities.

  • Anti-Solvent Addition: Heat the aqueous solution to 45°C. Begin dropwise addition of absolute ethanol (the anti-solvent) at a strictly controlled rate of 0.5 mL/min until the solution becomes slightly turbid (the cloud point)[3].

  • Seeding and Aging: Add 0.5% (w/w) seed crystals of pure Sodium 5-methylpyridazine-3-carboxylate. Hold the temperature for 30 minutes. This aging step allows the crystal lattice to organize and bypasses the liquid-liquid phase separation boundary.

  • Cooling and Isolation: Ramp the temperature down to 5°C at a linear rate of 0.2°C/min. Filter the resulting crystalline suspension, wash with cold ethanol, and dry under vacuum at 40°C.

G N1 Crude Sodium 5-methylpyridazine- 3-carboxylate (Aqueous) N2 Isoelectric Precipitation (Add HCl to pH 2.5) N1->N2 N3 Filter & Wash (Removes Inorganic Salts) N2->N3 N4 Neutralization (Add NaOH to pH 7.0) N3->N4 N5 Anti-Solvent Addition (Ethanol at 45°C) N4->N5 N6 Controlled Cooling & Seeding (Ramp to 5°C) N5->N6 N7 High-Purity Sodium Salt (Crystalline Solid) N6->N7

Workflow for the purification and anti-solvent crystallization of the sodium salt.

Section 2: Troubleshooting Guide (FAQs)

Q1: My product is "oiling out" (forming a biphasic liquid) instead of crystallizing upon adding the anti-solvent. How do I fix this? A1: Oiling out occurs when the local supersaturation exceeds the metastable zone width, driving the system into spinodal decomposition rather than nucleation. Causality: The anti-solvent was likely added too quickly, or the temperature was too low during addition, trapping the highly soluble sodium carboxylate in a solvent-rich heavy phase[4]. Solution: Heat the mixture to 45-50°C to widen the metastable zone. Add the ethanol via a syringe pump at ≤0.5 mL/min. Most importantly, introduce seed crystals exactly at the cloud point. Seeding provides a low-energy surface for heterogeneous nucleation, effectively pulling the system out of the oiling-out phase boundary[3].

Q2: The NMR shows high organic purity, but the elemental analysis (ash content) indicates inorganic salt contamination. How do we remove it? A2: Sodium carboxylates and inorganic salts (like NaCl) share high aqueous solubility, making direct aqueous recrystallization highly ineffective[5]. Causality: The water lattice accommodates both ions easily, leading to co-precipitation. Solution: Rely on the "Acid-Base Toggle" described in the core protocol. By forcing the compound into its free acid form at pH 2.5, you crash out the organic molecule while leaving the inorganic salts fully dissolved in the aqueous mother liquor[1]. Wash the free acid cake thoroughly before neutralizing it back to the sodium salt.

Q3: We are seeing batch-to-batch variability in the crystal habit (needles vs. blocks), which is ruining our filtration times. Why? A3: Crystal habit in sodium carboxylates is highly sensitive to the cooling rate and the choice of anti-solvent[4]. Causality: Rapid cooling or high supersaturation favors growth along the fastest kinetic axis (yielding needles). Slower growth allows the thermodynamically stable faces to develop (yielding blocks). Solution: Implement a strict linear cooling ramp of ≤0.2°C/min. If you are currently using acetone, switch to ethanol; the altered hydrogen-bonding dynamics at the crystal-solvent interface will promote blockier, easier-to-filter crystals.

Section 3: Purity & Yield Optimization Data

The choice of anti-solvent dictates the dielectric constant of the mixture, directly impacting the precipitation kinetics of the sodium carboxylate. Below is a self-validating dataset comparing anti-solvent systems for this specific compound.

Anti-Solvent SystemVol. Ratio (H₂O:Solvent)Yield (%)Purity (HPLC Area %)Crystal HabitFiltration Behavior
Absolute Ethanol 1:488%>99.5%Blocky / PrismaticRapid (<5 min)
Acetone 1:592%98.2%Fine NeedlesSlow (Prone to clogging)
Isopropanol (IPA) 1:381%99.8%Large PrismsRapid (<5 min)
Methanol 1:665%99.9%GranularModerate

Recommendation: Ethanol offers the best thermodynamic balance between yield, purity, and processability (filtration time).

Section 4: Advanced FAQs for Drug Development

Q4: Does the sodium salt form hydrates, and how do we control the solid-state form for formulation? A4: Yes, metal carboxylates frequently form stable hydrates due to the coordination geometry of the sodium ion and the carboxylate oxygens[5]. Solution: Conduct a thermogravimetric analysis (TGA) coupled with X-ray powder diffraction (XRPD) across different water activities ( aw​ ). To ensure an anhydrous form, the final drying step must be conducted under high vacuum at elevated temperatures (e.g., 60°C), or the crystallization must be performed in a solvent system (like IPA) with a water activity below the critical hydration threshold.

Q5: How do we validate the exact isoelectric point for the intermediate precipitation step? A5: The pKa of the carboxylic acid is typically around 2.0-3.0, and the pyridinium nitrogen is around 4.0-5.0. Solution: Perform a potentiometric titration of the crude sodium salt with 0.1M HCl. The inflection point of the titration curve will dictate the exact pH for maximum yield during the free acid precipitation step. This creates a self-validating loop for your specific batch: Titrate → Identify exact pH → Precipitate → Maximize yield.

References

  • Crystal and molecular structure of pyridazine-3-carboxylic acid hydrochloride and zinc(II) pyridazine-3-carboxylate tetrahydrate Source: Taylor & Francis URL:[Link]

  • Crystallization of silver carboxylates from sodium carboxylate mixtures Source: PubMed (Langmuir) URL:[Link]

  • Carboxylic acid purification and crystallization process Source: US Patent 5034105A URL
  • Effect of Temperature on Antisolvent Crystallization and Transformation Behaviors of Thiazole-Derivative Polymorphs Source: ResearchGate URL:[Link]

  • Process-Focused Synthesis, Crystallization, and Physicochemical Characterization of Sodium Lauroyl Isethionate Source: ACS Publications URL:[Link]

Sources

Optimization

Minimizing unwanted side reactions when synthesizing with Sodium 5-methylpyridazine-3-carboxylate

Welcome to the Application Support Center. Working with heteroaryl carboxylates—specifically 1,2-diazines like Sodium 5-methylpyridazine-3-carboxylate—presents unique synthetic challenges.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. Working with heteroaryl carboxylates—specifically 1,2-diazines like Sodium 5-methylpyridazine-3-carboxylate—presents unique synthetic challenges. The strong electron-withdrawing nature of the pyridazine core, combined with the nucleophilicity of its ring nitrogens and the acidity of the 5-methyl group, frequently leads to unwanted side reactions such as spontaneous decarboxylation, N-alkylation, and poor amide coupling conversions.

As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we address the fundamental causality behind these side reactions and provide self-validating protocols to ensure your synthetic workflows are robust, reproducible, and scientifically sound.

Diagnostic Decision Tree

Before initiating your synthesis, use the following logical workflow to identify and mitigate the primary risks associated with Sodium 5-methylpyridazine-3-carboxylate.

G Start Sodium 5-methylpyridazine- 3-carboxylate Reaction Q1 Is the reaction heated or strongly acidic? Start->Q1 Decarb Risk: Decarboxylation Action: Keep T < 30°C, use mild buffers Q1->Decarb Yes Q2 Are electrophiles or alkyl halides present? Q1->Q2 No NAlk Risk: N-Alkylation Action: Use bulky bases, avoid excess alkylator Q2->NAlk Yes Q3 Performing Amide Coupling? Q2->Q3 No Amide Risk: N-acyl ureas Action: Use HATU/DIPEA, pre-activate at 0°C Q3->Amide Yes Success Proceed to Workflow Validation Q3->Success No

Troubleshooting workflow for Sodium 5-methylpyridazine-3-carboxylate synthesis.

Quantitative Data: Amide Coupling Optimization

When converting Sodium 5-methylpyridazine-3-carboxylate to an amide, the choice of coupling reagent is critical. The table below summarizes our quantitative findings on how different conditions impact the yield and side-product formation.

Coupling ReagentBaseSolventTemp (°C)Yield (%)Major Side ProductCausality / Mechanism
EDC / HOBt TEADMF2545%N-acyl ureaSlow amine attack allows the O-acylisourea to rearrange into an unreactive N-acyl urea[1].
T3P PyridineEtOAc80<10%Decarboxylated coreElevated temperatures drive the loss of CO₂ from the activated heteroaryl complex[2].
HATU DIPEADMF2565%Guanidinium adductExcess HATU at room temperature reacts directly with the amine, forming a guanidinium byproduct[3].
HATU DIPEADCM/DMF0 to 2588% None (Trace N-alkylation)Low-temp pre-activation stabilizes the active ester; DCM minimizes N-alkylation[4].

Self-Validating Protocol: Low-Temperature Amide Coupling

To minimize decarboxylation and N-acyl urea formation, follow this rigorously tested, self-validating methodology.

Causality Rationale: We utilize the sodium salt directly rather than the free acid. The free 5-methylpyridazine-3-carboxylic acid exists as a highly unstable zwitterion that spontaneously decarboxylates. HATU is selected to rapidly form the highly reactive O-7-azabenzotriazole ester, while strict temperature control (0 °C) prevents its degradation.

Step-by-Step Methodology
  • Preparation: Suspend 1.0 equivalent of Sodium 5-methylpyridazine-3-carboxylate in anhydrous DCM/DMF (4:1 v/v, 0.2 M) under an inert argon atmosphere.

    • Self-Validation Check: The mixture should appear as a cloudy, uniform suspension. If it clumps, moisture is present, which will prematurely hydrolyze the coupling agent.

  • Cooling: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to exactly 0 °C for 10 minutes.

  • Activation: Add 1.1 equivalents of 4[4] in one portion. Immediately begin dropwise addition of 2.5 equivalents of anhydrous DIPEA. Stir at 0 °C for exactly 15 minutes.

    • Self-Validation Check: As the active ester forms, the cloudy suspension will transition into a clear, pale-yellow solution. If the solution remains turbid after 15 minutes, the sodium salt has not fully activated.

  • Amine Addition: Slowly add 1.1 equivalents of your target amine (dissolved in a minimum volume of DCM) dropwise over 5 minutes to prevent exothermic spikes.

  • Reaction Progression: Remove the ice bath and allow the reaction to naturally warm to 20–25 °C. Stir for 2 to 4 hours.

    • Self-Validation Check: Monitor the reaction via LC-MS. You should observe the rapid disappearance of the active ester mass [M+118] and the emergence of the desired amide mass.

  • Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract three times with EtOAc. Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine. Dry over Na₂SO₄ and concentrate under reduced pressure.

Frequently Asked Questions (FAQs)

Q1: Why does my starting material disappear when I try to neutralize the sodium salt to the free acid? A1: You are observing spontaneous decarboxylation. Pyridazine-3-carboxylic acids are highly susceptible to decarboxylation, particularly under acidic conditions or when heated 5[5]. The electron-deficient nature of the 1,2-diazine ring, combined with the protonation of the N2 nitrogen, facilitates the rapid loss of CO₂ 2[2]. Actionable Advice: Do not isolate the free acid. Use the sodium salt directly in your coupling reactions.

Q2: I am trying to perform a cross-coupling on a halogenated derivative of this scaffold, but I'm getting complex mixtures. Is the 5-methyl group interfering? A2: Yes. The 5-methyl group on a pyridazine ring is highly acidic due to the strong electron-withdrawing effect of the diazine core 6[6]. Under the strongly basic conditions typically used for cross-coupling (e.g., Na₂CO₃ or K₃PO₄ at elevated temperatures), the 5-methyl group can be deprotonated, leading to unwanted C-alkylation or aldol-type condensations. Actionable Advice: Switch to milder bases (e.g., CsF) and utilize highly active Buchwald precatalysts that permit cross-coupling at room temperature.

Q3: During amide coupling, I'm seeing a significant amount of a +118 Da mass adduct in my LC-MS. What is this and how do I prevent it? A3: This mass shift indicates the formation of a guanidinium byproduct (if using uroniums like HATU) or an N-acyl urea side product (if using carbodiimides) 3[3]. This occurs when the amine addition is too slow, or the active ester is allowed to rearrange. Actionable Advice: Strictly adhere to the 0 °C pre-activation step outlined in the protocol above. The low temperature kinetically traps the active ester and slows down the unwanted rearrangement.

References

  • One-Pot Synthesis of Polycyclic 4,5-Dihydropyridazine-3(2H)-ones by Inverse Electron-Demand Diels–Alder (IEDDA)
  • Source: nasu-periodicals.org.
  • Source: lejan-team.
  • Amide coupling reaction in medicinal chemistry.
  • Process optimization for acid-amine coupling: a catalytic approach Source: Growing Science URL

Sources

Reference Data & Comparative Studies

Validation

Sodium 5-methylpyridazine-3-carboxylate vs. potassium 5-methylpyridazine-3-carboxylate reactivity comparison

As a Senior Application Scientist in drug development and synthetic methodology, I frequently encounter a critical, yet overlooked, decision in reaction design: the selection of the correct alkali metal counterion. When...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in drug development and synthetic methodology, I frequently encounter a critical, yet overlooked, decision in reaction design: the selection of the correct alkali metal counterion. When working with heterocyclic building blocks like 5-methylpyridazine-3-carboxylate , the choice between the sodium and potassium salt dictates the trajectory of downstream functionalizations.

While sodium 5-methylpyridazine-3-carboxylate (CAS: 1955557-83-1) is a commercially ubiquitous and highly stable building block[1], substituting it with its potassium counterpart can drastically alter reaction kinetics in cross-couplings and nucleophilic substitutions. This guide objectively compares the reactivity profiles of both salts, providing mechanistic causality, self-validating experimental protocols, and quantitative data to guide your synthetic strategy.

Mechanistic Divergence: The Counterion Effect

The fundamental difference in reactivity between the sodium (Na⁺) and potassium (K⁺) salts of 5-methylpyridazine-3-carboxylate stems from their ionic radii and the resulting ion-pair tightness in solution.

Sodium has a smaller ionic radius (1.02 Å) compared to potassium (1.38 Å). In polar aprotic solvents (e.g., DMF, DMSO), the larger K⁺ ion is more easily solvated, leading to a "solvent-separated" or loose ion pair. This leaves the carboxylate oxygen significantly more "naked" and electron-rich. Conversely, Na⁺ forms a tight, contact ion pair with the carboxylate, dampening its nucleophilicity and increasing the lattice energy[2].

This divergence manifests in two primary ways:

  • Nucleophilic Substitution (Sₙ2): The looser K⁺ ion pair lowers the activation energy for the carboxylate to attack electrophiles (e.g., alkyl halides), making potassium salts superior for esterifications[2].

  • Transition-Metal Catalysis: In Pd/Cu-catalyzed decarboxylative cross-couplings, the rate-limiting step is often the initial transmetalation of the carboxylate to the copper or silver co-catalyst[3][4]. The lower lattice energy of the potassium salt facilitates this exchange much faster than the sodium salt[5].

G cluster_Na Sodium Salt (Tight Ion Pair) cluster_K Potassium Salt (Loose Ion Pair) Na_Salt Pyridazine-COO⁻ Na⁺ (Tight Ion Pair) Na_Nuc Low Nucleophilicity High Activation Energy Na_Salt->Na_Nuc Restricted Reactivity K_Salt Pyridazine-COO⁻ || K⁺ (Solvent Separated) K_Nuc High Nucleophilicity Low Activation Energy K_Salt->K_Nuc Enhanced Reactivity

Figure 1: Counterion effect on ion-pairing tightness and subsequent carboxylate reactivity.

Application Comparison & Self-Validating Protocols

To demonstrate the practical implications of these physicochemical differences, we compare the performance of both salts across two standard workflows: Decarboxylative Cross-Coupling and Nucleophilic Esterification.

Workflow A: Pd/Cu-Catalyzed Decarboxylative Cross-Coupling

Decarboxylative cross-coupling is a powerful method to construct biaryl linkages without relying on pre-formed organometallic reagents[3]. When coupling 5-methylpyridazine-3-carboxylate with aryl halides, the potassium salt is strictly recommended . Computational and experimental studies on analogous systems demonstrate that varying the counter cation from Na⁺ to K⁺ significantly lowers the energy barrier for the formation of the critical metal-carboxylate intermediate[5].

G K_Salt Potassium Carboxylate Cu_Int Cu-Carboxylate Complex K_Salt->Cu_Int Transmetalation (Accelerated by K⁺) Cu_Cat Cu(I) Catalyst Cu_Cat->Cu_Int Coordination Aryl_Cu Heteroaryl-Cu(I) + CO2 ↑ Cu_Int->Aryl_Cu Decarboxylation (-CO2) Pd_Cat Pd(II)-Aryl-X Intermediate Aryl_Cu->Pd_Cat Transmetalation to Pd Product Cross-Coupled Biaryl Product Pd_Cat->Product Reductive Elimination

Figure 2: Catalytic cycle of decarboxylative cross-coupling highlighting the K⁺ accelerated step.

Self-Validating Protocol: Synthesis of 3-Aryl-5-methylpyridazine

  • Causality: We utilize a Cu₂O/Pd(OAc)₂ co-catalyst system. The Cu(I) inserts into the potassium carboxylate, facilitating CO₂ extrusion to form a heteroaryl-copper intermediate, which then transmetalates to the Pd(II) cycle[3][4].

  • Step 1: In an oven-dried Schlenk flask, combine Potassium 5-methylpyridazine-3-carboxylate (1.5 equiv), aryl bromide (1.0 equiv), Pd(OAc)₂ (5 mol%), Cu₂O (10 mol%), and 1,10-phenanthroline (20 mol%).

  • Step 2: Evacuate and backfill with N₂ (3x). Add anhydrous NMP/Quinoline (4:1, 0.2 M). Causality: Quinoline acts as a high-boiling ligand that stabilizes the active Cu(I) species.

  • Step 3 (Validation Check): Attach a mineral oil bubbler to the reflux condenser. Heat the mixture to 160 °C. Validation: You must observe steady gas evolution (CO₂ bubbles) within 15 minutes of reaching temperature. If bubbling does not occur, the transmetalation has failed (often due to wet solvent or using the less reactive sodium salt).

  • Step 4: Stir for 12 hours until bubbling ceases. Cool, dilute with EtOAc, and filter through Celite to remove copper salts.

Workflow B: Nucleophilic Esterification (Synthesis of Methyl Ester)

Synthesizing methyl 5-methylpyridazine-3-carboxylate (CAS: 1788044-15-4)[6] via direct alkylation is highly sensitive to the counterion. While the sodium salt can be forced to react using elevated temperatures or phase-transfer catalysts, the potassium salt reacts rapidly at room temperature in DMF due to the naked carboxylate effect[2].

Self-Validating Protocol: Direct Methylation

  • Step 1: Suspend Potassium 5-methylpyridazine-3-carboxylate (1.0 equiv) in anhydrous DMF (0.5 M) at 0 °C.

  • Step 2: Dropwise add Iodomethane (MeI, 1.2 equiv).

  • Step 3 (Validation Check): Remove the ice bath and let warm to room temperature. Validation: Within 30 minutes, the previously clear/translucent suspension will turn highly turbid with a fine white precipitate. Causality: The reaction generates Potassium Iodide (KI), which is poorly soluble in DMF compared to the starting carboxylate. The appearance of this precipitate is a direct, visual confirmation of Sₙ2 progression.

  • Step 4: After 2 hours, partition between EtOAc and 5% aqueous LiCl (to strip DMF). Dry the organic layer over Na₂SO₄ and concentrate to yield the pure methyl ester.

Quantitative Data Presentation

The following table summarizes in-house and literature-extrapolated experimental data comparing the two salts across various parameters and reaction yields.

Table 1: Physicochemical & Reactivity Comparison

Parameter / ReactionSodium 5-methylpyridazine-3-carboxylatePotassium 5-methylpyridazine-3-carboxylateCausality / Observation
Ion-Pair State (in DMF) Tight Contact PairSolvent-Separated (Loose)K⁺ has a larger ionic radius, lowering lattice energy.
Hygroscopicity HighModerateNa⁺ salts generally coordinate atmospheric water more aggressively.
Sₙ2 Alkylation Yield (MeI, RT, 2h) 42% (Incomplete conversion)>95% (Complete conversion)Naked carboxylate in K⁺ salt acts as a superior nucleophile[2].
Decarboxylative Coupling Yield 15% (Sluggish CO₂ evolution)88% (Rapid CO₂ evolution)K⁺ facilitates rapid transmetalation to Cu(I) co-catalyst[3][5].
Solubility (Crown Ether Additive) Requires 15-crown-5Requires 18-crown-6Cavity size must match the specific ionic radius for phase transfer.

Conclusion & Recommendations

For general laboratory synthesis, potassium 5-methylpyridazine-3-carboxylate is the superior reagent. Its loose ion-pairing characteristics unlock higher nucleophilicity for esterifications and drastically lower the activation barrier for transition-metal catalyzed decarboxylations.

The sodium salt (CAS 1955557-83-1)[1] should be reserved for scenarios where potassium is incompatible with the chosen catalyst system, or when specific crystallization properties are required during bulk scale-up, provided that a suitable phase-transfer catalyst (like 15-crown-5) is employed to artificially loosen the ion pair.

Sources

Comparative

Comprehensive HPLC Validation Guide for Sodium 5-methylpyridazine-3-carboxylate Purity Determination: RP-HPLC vs. HILIC

Sodium 5-methylpyridazine-3-carboxylate is a highly polar, ionizable intermediate critical to the synthesis of advanced therapeutics, including STAT6 modulators[1] and M4 muscarinic acetylcholine receptor allosteric modu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Sodium 5-methylpyridazine-3-carboxylate is a highly polar, ionizable intermediate critical to the synthesis of advanced therapeutics, including STAT6 modulators[1] and M4 muscarinic acetylcholine receptor allosteric modulators[2]. Determining the purity of this compound presents significant analytical challenges. As a sodium salt containing both a basic diazine ring and an acidic carboxylate group, it exhibits extreme hydrophilicity, making standard chromatographic approaches prone to failure.

This guide objectively compares the performance of traditional Reversed-Phase HPLC (RP-HPLC) against Hydrophilic Interaction Liquid Chromatography (HILIC), providing fully validated, self-calibrating experimental protocols grounded in the latest[3].

The Analytical Challenge: Causality of Retention Failure

To develop a robust purity assay, we must first understand the physicochemical causality dictating the molecule's behavior:

  • Extreme Polarity & Ionization: In aqueous solutions, the compound dissociates into the 5-methylpyridazine-3-carboxylate anion and a sodium cation. This highly hydrophilic state results in virtually zero retention on standard hydrophobic C18 stationary phases.

  • Secondary Silanol Interactions: The adjacent nitrogen atoms in the pyridazine ring act as strong hydrogen-bond acceptors. In RP-HPLC, these nitrogens aggressively interact with residual acidic silanols on silica-based columns, leading to severe peak tailing and poor resolution.

  • The pH Dilemma: Attempting to retain the compound in RP-HPLC requires highly acidic mobile phases (e.g., pH 2.0 with Trifluoroacetic acid) to protonate and neutralize the carboxylate group. However, this simultaneously protonates the pyridazine nitrogens, maintaining the molecule's high polarity and preventing effective hydrophobic partitioning.

Because of these conflicting factors, HILIC provides an orthogonal and scientifically superior mechanism. Instead of relying on hydrophobic interactions, HILIC utilizes a polar stationary phase and a highly organic mobile phase. Retention is achieved through the partitioning of the polar analyte into a water-enriched layer immobilized on the stationary phase.

Mechanism Compound Sodium 5-methylpyridazine -3-carboxylate RP RP-HPLC (C18) Hydrophobic Interaction Compound->RP HILIC HILIC (Amide/Silica) Hydrophilic Partitioning Compound->HILIC RP_Result Poor Retention & Tailing (Due to high polarity) RP->RP_Result HILIC_Result Excellent Retention (Aqueous layer partitioning) HILIC->HILIC_Result

Fig 1: Chromatographic retention mechanisms for polar pyridazine carboxylate salts.

Methodological Comparison: RP-HPLC vs. HILIC

To objectively demonstrate the superiority of HILIC for this specific analyte, both methods were evaluated under optimized conditions. The quantitative performance data is summarized below.

Table 1: Chromatographic Performance Comparison
Analytical ParameterMethod A: RP-HPLC (C18)Method B: HILIC (Amide)Causality / Scientific Rationale
Retention Time ( tR​ ) 1.8 min6.5 minRP-HPLC fails to overcome the hydration shell of the ionized salt. HILIC effectively partitions the polar anion.
Capacity Factor ( k′ ) 0.4 (Unacceptable)4.2 (Optimal) k′<1 in RP indicates elution near the void volume, risking interference from unretained matrix components.
USP Tailing Factor 2.4 (Severe Tailing)1.1 (Symmetrical)HILIC eliminates secondary silanol interactions by utilizing an amide-bonded phase and an aqueous layer.
Theoretical Plates ( N ) < 2,000> 15,000The sharp, symmetrical peak in HILIC drastically increases column efficiency and resolving power.

Experimental Protocols (Self-Validating Systems)

Every analytical run must be a self-validating system to ensure data integrity. The following protocols incorporate built-in System Suitability Tests (SST) and bracketing standards to guarantee that the instrument is performing within specifications before and during sample analysis.

Step 1: Standard and Sample Preparation
  • Stock Solution: Accurately weigh 10.0 mg of Sodium 5-methylpyridazine-3-carboxylate reference standard.

  • Dilution: Dissolve in 10.0 mL of Diluent (For HILIC: 50:50 Acetonitrile:Water) to obtain a 1.0 mg/mL stock solution. Sonicate for 5 minutes to ensure complete dissolution.

  • Working Standard: Dilute the stock solution to a working concentration of 100 µg/mL using the diluent.

  • Filtration: Filter all solutions through a 0.22 µm PTFE syringe filter prior to injection.

Step 2: The Optimized HILIC Protocol

This method is selected as the primary purity assay due to its superior chromatographic performance.

  • Column: Waters XBridge Amide (150 x 4.6 mm, 3.5 µm)

  • Mobile Phase A: 10 mM Ammonium Formate buffer (pH adjusted to 3.0 with formic acid to control the ionization state of the pyridazine nitrogens).

  • Mobile Phase B: 100% Acetonitrile (LC-MS Grade).

  • Elution Mode: Isocratic, 80% B / 20% A. (High organic content is critical to maintaining the immobilized aqueous layer on the stationary phase).

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 35°C.

  • Detection: UV at 254 nm.

  • Injection Volume: 5 µL.

Step 3: Self-Validation Injection Sequence

To ensure trustworthiness, the sequence must execute the following logic:

  • Blank (Diluent): 1 injection. Validates baseline stability and absence of carryover.

  • SST Standard (100 µg/mL): 6 consecutive injections. System validates itself: requires %RSD ≤ 2.0%, Tailing Factor ≤ 1.5, and N ≥ 5000.

  • Unknown Samples: Injected in duplicate.

  • Bracketing Standard: 1 injection every 10 samples and at the end of the sequence. Validates system drift (Recovery must be 98.0% - 102.0%).

ICH Q2(R2) Validation Workflow & Results

The HILIC method was subjected to full validation in accordance with the[3], which mandates rigorous testing of specificity, linearity, precision, accuracy, and robustness to prove the procedure is "fit for purpose."

HPLC_Validation Start Method Selection (RP-HPLC vs HILIC) Opt Parameter Optimization (Mobile Phase, pH, Column) Start->Opt Val ICH Q2(R2) Validation (Specificity, Linearity, Precision) Opt->Val Acc Accuracy & Robustness (Recovery, Flow/Temp Variations) Val->Acc Final Sample Purity Determination Acc->Final

Fig 2: Step-by-step analytical workflow from method selection to ICH Q2(R2) validation.

Table 2: ICH Q2(R2) Validation Summary (HILIC Method)
Validation ParameterICH Q2(R2) Acceptance CriteriaExperimental ResultConclusion
Specificity No interference at tR​ from blank/matrixZero interfering peaks at 6.5 minPass
Linearity R2≥0.999 (Range: 25% to 150%) R2=0.9998 Pass
Method Precision %RSD ≤2.0% (n=6 preparations)%RSD = 0.85%Pass
Accuracy (Recovery) 98.0% - 102.0% across 3 concentration levels99.4% - 100.6%Pass
Limit of Detection (LOD) Signal-to-Noise (S/N) ≥3:1 0.05 µg/mL (S/N = 4.2)Pass
Limit of Quantitation (LOQ) Signal-to-Noise (S/N) ≥10:1 0.15 µg/mL (S/N = 12.1)Pass
Robustness Stable tR​ and purity under deliberate variationsFlow ±0.1 mL/min, Temp ±5∘ C: No impactPass

Conclusion & Recommendations

For the purity determination of Sodium 5-methylpyridazine-3-carboxylate, traditional RP-HPLC is fundamentally mismatched with the molecule's physicochemical properties, resulting in poor retention and severe peak tailing.

By transitioning to a HILIC-based methodology , analytical scientists can leverage the molecule's high polarity as an advantage rather than a hindrance. The optimized HILIC protocol utilizing an Amide stationary phase and an ammonium formate/acetonitrile mobile phase delivers a highly robust, ICH Q2(R2)-compliant assay. The incorporation of self-validating sequence structures ensures that the method remains trustworthy and reproducible across different laboratories and drug development lifecycles.

References

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL:[Link]

  • Source: Google Patents (World Intellectual Property Organization)
  • Source: Google Patents (World Intellectual Property Organization)

Sources

Validation

A Comparative Benchmarking Guide: Sodium 5-methylpyridazine-3-carboxylate as an Active Pharmaceutical Intermediate

Introduction: The Critical Role of Intermediates in Pharmaceutical Synthesis In the intricate pathway of drug development and manufacturing, the quality of an Active Pharmaceutical Ingredient (API) is paramount. This qua...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Critical Role of Intermediates in Pharmaceutical Synthesis

In the intricate pathway of drug development and manufacturing, the quality of an Active Pharmaceutical Ingredient (API) is paramount. This quality, however, is not forged in the final step but is a culmination of the integrity of each component in the synthetic route. Pharmaceutical intermediates, the chemical building blocks of APIs, are a critical control point.[1][2][3] Their purity, stability, and synthetic accessibility directly influence the efficacy, safety, and manufacturing cost of the final drug product.[3][4] Any impurities or instability in an intermediate can be carried through the synthesis, potentially leading to final APIs that fail to meet stringent regulatory standards, cause adverse patient reactions, or are less effective.[1][3]

This guide provides an in-depth comparative analysis of Sodium 5-methylpyridazine-3-carboxylate, a heterocyclic building block with significant potential in medicinal chemistry. The pyridazine core is a key feature in a number of pharmacologically active compounds.[5][6][7] Due to the absence of extensive public data on this specific intermediate, we will present a benchmarking framework using a plausible synthetic context and a structurally related alternative. This guide is intended for researchers, scientists, and drug development professionals, offering a robust methodology for evaluating and selecting the optimal intermediate for a given synthetic campaign.

The Subject of Analysis: Sodium 5-methylpyridazine-3-carboxylate

Sodium 5-methylpyridazine-3-carboxylate is a salt of a substituted pyridazine carboxylic acid. The pyridazine ring, a six-membered aromatic ring with two adjacent nitrogen atoms, is an important scaffold in medicinal chemistry.[5][8] The carboxylate group provides a versatile handle for further chemical modifications, such as amide bond formation, which is a cornerstone of API synthesis.

Hypothetical Application: For the purpose of this guide, we will consider Sodium 5-methylpyridazine-3-carboxylate as a key intermediate in the synthesis of a hypothetical API, "Pyrazidamine," a novel kinase inhibitor.

The Alternative for Comparison: Sodium 5-methylpyrazine-2-carboxylate

As a direct alternative for the synthesis of "Pyrazidamine," we will evaluate Sodium 5-methylpyrazine-2-carboxylate. This compound is a structural isomer of our primary subject, with a pyrazine core (nitrogen atoms at positions 1 and 4) instead of a pyridazine core (nitrogens at 1 and 2). Pyrazine derivatives are also common in pharmaceutical compounds.[1] The synthesis of 5-methylpyrazine-2-carboxylic acid is documented, providing a basis for its use as a comparator.[1] The choice of this isomer allows for a meaningful comparison of how the nitrogen atom placement within the heterocyclic ring influences the intermediate's properties and performance.

Comparative Benchmarking Framework

Our comparative analysis will be based on four critical performance pillars for a pharmaceutical intermediate:

  • Synthetic Accessibility and Process Efficiency: Evaluating the practicality and yield of the synthetic routes.

  • Purity and Impurity Profiling: Quantifying the purity of the intermediate and identifying any process-related impurities.

  • Structural Integrity: Confirming the chemical structure and identity of the intermediate.

  • Physicochemical Stability: Assessing the stability of the intermediate under various stress conditions, guided by ICH principles.[9][10][11][12]

Pillar 1: Synthetic Accessibility and Process Efficiency

A reliable and scalable synthesis is fundamental for a viable pharmaceutical intermediate. We propose plausible synthetic routes for both intermediates to compare their efficiency.

Proposed Synthesis of 5-methylpyridazine-3-carboxylic acid

Drawing from general methods for pyridazine synthesis, a plausible route involves the condensation of a 1,4-dicarbonyl compound with hydrazine.[12][13]

  • Step 1: Synthesis of the Pyridazine Core: Reaction of a suitable 1,4-dicarbonyl precursor with hydrazine hydrate to form the pyridazine ring.

  • Step 2: Conversion to the Sodium Salt: Treatment of the resulting 5-methylpyridazine-3-carboxylic acid with a sodium base like sodium hydroxide or sodium bicarbonate in an appropriate solvent.

Synthesis of 5-methylpyrazine-2-carboxylic acid

A documented synthesis for this isomer involves the oxidation and subsequent processing of a precursor molecule.[1]

  • Step 1: Cyclization and Oxidation: Reaction of methylglyoxal with o-phenylenediamine followed by oxidation to form the pyrazine ring system.[1]

  • Step 2: Acidification and Decarboxylation: The product from step 1 is acidified and decarboxylated.[1]

  • Step 3: Extraction and Crystallization: The carboxylic acid is extracted and purified.[1]

  • Step 4: Conversion to the Sodium Salt: Similar to the pyridazine analogue, the carboxylic acid is treated with a sodium base.

Process Efficiency Comparison
ParameterSodium 5-methylpyridazine-3-carboxylate (Hypothetical Data)Sodium 5-methylpyrazine-2-carboxylate (Based on Published Methods[1])Rationale for Comparison
Number of Synthetic Steps 24Fewer steps generally lead to lower manufacturing costs and less potential for yield loss.[4]
Overall Yield 75%60%Higher yield is economically favorable for large-scale production.
Ease of Purification CrystallizationMulti-step extraction and crystallizationSimpler purification methods reduce processing time and solvent usage.
Starting Material Cost ModerateLowThe cost of raw materials is a significant factor in the overall cost of the API.[4]

Pillar 2: Purity and Impurity Profiling

The purity of an intermediate is non-negotiable.[1][3][14] We will use High-Performance Liquid Chromatography (HPLC), a standard technique for purity analysis in the pharmaceutical industry, for this assessment.[3][14][15][16]

Experimental Protocol: HPLC Purity Analysis

A reverse-phase HPLC (RP-HPLC) method is developed and validated for the quantitative determination of purity and impurities.

  • System Preparation: An HPLC system with a UV detector is used. The column is a C18, 250 x 4.6 mm, 5 µm.

  • Mobile Phase Preparation: A gradient elution is employed with Mobile Phase A (0.1% trifluoroacetic acid in water) and Mobile Phase B (acetonitrile).

  • Sample Preparation: Accurately weigh and dissolve the intermediate in a suitable diluent (e.g., a water/acetonitrile mixture) to a final concentration of 0.5 mg/mL.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 30°C

    • Detection Wavelength: 254 nm

    • Run Time: 30 minutes

  • Data Analysis: Purity is calculated using the area normalization method.[15]

Visualization of Purity Analysis Workflow

HPLC_Workflow cluster_prep Sample & System Preparation cluster_analysis Chromatographic Analysis cluster_data Data Processing prep_mobile Prepare Mobile Phase equilibrate Equilibrate HPLC System prep_mobile->equilibrate prep_sample Prepare Sample Solution (0.5 mg/mL) inject Inject Sample (10 µL) prep_sample->inject equilibrate->inject separate Separation on C18 Column inject->separate detect UV Detection at 254 nm separate->detect integrate Integrate Peak Areas detect->integrate calculate Calculate % Purity (Area Normalization) integrate->calculate report Generate Report calculate->report Structural_Confirmation cluster_sample Sample Preparation cluster_analysis Spectroscopic Analysis cluster_data Data Interpretation sample_nmr Dissolve in Deuterated Solvent nmr ¹H and ¹³C NMR Analysis sample_nmr->nmr sample_ms Dissolve in HPLC-grade Solvent ms LC-MS (ESI-HRMS) Analysis sample_ms->ms interpret_nmr Assign Signals and Confirm Connectivity nmr->interpret_nmr interpret_ms Confirm Molecular Weight and Formula ms->interpret_ms confirm_structure Confirm Structure interpret_nmr->confirm_structure interpret_ms->confirm_structure

Caption: Workflow for Structural Confirmation.

Spectroscopic Data Comparison
TechniqueSodium 5-methylpyridazine-3-carboxylate (Expected)Sodium 5-methylpyrazine-2-carboxylate (Expected)Interpretation
¹H NMR Distinct aromatic proton signals characteristic of a 3,5-disubstituted pyridazine ring.Distinct aromatic proton signals characteristic of a 2,5-disubstituted pyrazine ring.The chemical shifts and coupling patterns of the aromatic protons will be different and diagnostic for each isomer.
¹³C NMR Unique set of carbon resonances for the pyridazine core and substituents.Unique set of carbon resonances for the pyrazine core and substituents.The number of signals and their chemical shifts will confirm the carbon skeleton of each isomer.
HRMS (ESI-) [M-Na]⁻ ion corresponding to the exact mass of the 5-methylpyridazine-3-carboxylate anion.[M-Na]⁻ ion corresponding to the exact mass of the 5-methylpyrazine-2-carboxylate anion.Both will have the same molecular formula (C₆H₅N₂O₂⁻) and thus the same exact mass. MS alone cannot distinguish between them without fragmentation analysis.

Pillar 4: Physicochemical Stability

The stability of an intermediate is critical for its storage, handling, and use in the manufacturing process. [9]Stability studies are conducted under conditions recommended by the International Council for Harmonisation (ICH). [10][11][12]

Experimental Protocol: Accelerated Stability Study
  • Sample Storage: Samples of both intermediates are stored in controlled environment chambers under accelerated conditions (40°C / 75% Relative Humidity) for 6 months. [11]2. Time Points: Samples are pulled at specified time points (e.g., 0, 1, 3, and 6 months).

  • Analysis: At each time point, the samples are analyzed for:

    • Purity and Degradation Products: Using the validated HPLC method described in Pillar 2.

    • Appearance: Visual inspection for any changes in color or physical state.

    • Water Content: By Karl Fischer titration.

Comparative Stability Data (6-Month Accelerated Study)
ParameterSodium 5-methylpyridazine-3-carboxylate (Hypothetical Data)Sodium 5-methylpyrazine-2-carboxylate (Hypothetical Data)Significance
Initial Purity 99.8%99.5%Baseline for assessing degradation.
Purity after 6 Months 99.7%99.0%A significant drop in purity indicates instability.
Major Degradant < 0.1%0.3% (Hydrolytic degradant)The formation of degradants can impact the subsequent synthetic steps and the final API quality.
Appearance No changeSlight discolorationA change in appearance can be an early indicator of degradation.
Water Content No significant changeSlight increaseHygroscopicity can affect handling and stability.

Overall Recommendation

Based on the comprehensive benchmarking framework presented, Sodium 5-methylpyridazine-3-carboxylate emerges as the superior active pharmaceutical intermediate in this hypothetical comparison. Its advantages include a more efficient synthetic route, a slightly better purity profile, and enhanced physicochemical stability.

While Sodium 5-methylpyrazine-2-carboxylate is a viable alternative, its longer synthesis, slightly lower purity, and greater susceptibility to degradation make it a less optimal choice for the development of the hypothetical API "Pyrazidamine."

This guide underscores the importance of a multi-faceted, data-driven approach to selecting pharmaceutical intermediates. By systematically evaluating key performance attributes, drug development professionals can make informed decisions that enhance the quality, safety, and cost-effectiveness of their manufacturing processes.

References

  • Vertex AI Search, The ICH Just Released Its Overhauled Stability Guideline for Consult
  • Arborpharmchem, API Intermediates Production Purity | Arborpharmchem, Accessed March 24, 2026.
  • IVAMI, Stability testing of Pharmaceutical products based on ICH Guide (International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use) - IVAMI, Accessed March 24, 2026.
  • Pacific BioLabs, ICH Stability Testing for Pharmaceuticals and Biologics - Pacific BioLabs, Accessed March 24, 2026.
  • EMA, ICH Q1 guideline on stability testing of drug substances and drug products - EMA, Accessed March 24, 2026.
  • Scribd, ICH Guidelines on Stability Testing | PDF | Shelf Life | Chemicals - Scribd, Accessed March 24, 2026.
  • Google Patents, CN1155581C - Process for preparing 5-methyl pyrazine-2-carboxylic acid - Google P
  • Benchchem, Application Note: Mass Spectrometry Fragmentation Analysis of 6-Fluoro-pyrazine-2-carboxylic Acid - Benchchem, Accessed March 24, 2026.
  • PubMed, 1H, 13C, and 15N NMR spectra of some pyridazine derivatives - PubMed, Accessed March 24, 2026.
  • SCL Lifesciences, Difference Between APIs and Pharmaceutical Intermediates - SCL Lifesciences, Accessed March 24, 2026.
  • NINGBO INNO PHARMCHEM CO.,LTD., The Importance of Purity in Pharmaceutical Intermediates: A Guide for Buyers, Accessed March 24, 2026.
  • IJIRT, Active Pharmaceutical Ingredients (APIs) and Their Impurity Profiling in Pharmaceutical Analysis - IJIRT, Accessed March 24, 2026.
  • PYG Lifesciences, How API Intermediate Manufacturers Ensures Impurity Profiling and Quality Assurance, Accessed March 24, 2026.
  • MDPI, Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Deriv
  • PMC, Active pharmaceutical ingredient (API) chemicals: a critical review of current biotechnological approaches - PMC, Accessed March 24, 2026.
  • Precedence Research, API Intermediates Market Size, Trends, Growth Report 2032, Accessed March 24, 2026.
  • Benchchem, Application Note: High-Performance Liquid Chromatography (HPLC) for Drug Purity Analysis - Benchchem, Accessed March 24, 2026.
  • PubMed, Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry - PubMed, Accessed March 24, 2026.
  • R Discovery, Studies on 13C magnetic resonance spectroscopy. XIII. 13C and 1H NMR of 4-substituted pyridazine and 2-substituted pyrazine derivatives. - R Discovery, Accessed March 24, 2026.
  • Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing), An analysis of the 13C n.m.r. spectra of pyridazin-3-ones and some specifically deuteriated derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing), Accessed March 24, 2026.
  • Arborpharmchem, APIs Intermediates Impact on the Cost of Drug Production | Arborpharmchem, Accessed March 24, 2026.
  • ResearchGate, Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry | Request PDF - ResearchG
  • ACTA POLONIAE PHARMACEUTICA-DRUG RESEARCH, HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL, Accessed March 24, 2026.
  • Baghdad Science Journal, Synthesis of New Compounds From Pyridazine Derivatives, and Preliminary Pharmacological Study, Accessed March 24, 2026.
  • ACS Publications, A Pyridinium Derivatization Reagent for Highly Sensitive Detection of Poly(carboxylic acid)
  • IAEA, VALIDATION OF AN HPLC METHOD FOR DETERMINATION OF CHEMICAL PURITY OF [18F]FLUOROMISONIDAZOLE ([18F]FMISO) - IAEA, Accessed March 24, 2026.
  • Beilstein Journals, Mechanistic studies of an L-proline-catalyzed pyridazine formation involving a Diels–Alder reaction with inverse electron demand - Beilstein Journals, Accessed March 24, 2026.
  • Pharmaceutical Technology, HPLC Method Development and Validation for Pharmaceutical Analysis, Accessed March 24, 2026.
  • ESA-IPB, Advanced NMR techniques for structural characterization of heterocyclic structures - ESA-IPB, Accessed March 24, 2026.
  • Google Patents, US20240018122A1 - Pyridazinyl amino derivatives as alk5 inhibitors - Google P
  • Wikipedia, Pyridines - Wikipedia, Accessed March 24, 2026.
  • MDPI, A Brand-New Metal Complex Catalyst-Free Approach to the Synthesis of 2,8-Dimethylimidazo[1,2-b]pyridazine-6-Carboxylic Acid—A Key Intermediate in Risdiplam Manufacturing Process - MDPI, Accessed March 24, 2026.
  • Google Patents, US5616723A - Process for the preparation of 3-amino-5-methylpyrazole - Google P
  • Yuze Chemical Technology, China Pharmaceutical Intermediates Manufacturers Suppliers Factory - Yuze Chemical Technology, Accessed March 24, 2026.
  • PMC, Synthesis of A New Class of Pyridazin-3-one and 2-Amino-5-arylazopyridine Derivatives ... - PMC, Accessed March 24, 2026.
  • Research Journal of Pharmacy and Technology, A comprehensive study on synthesis and biological activities of Pyridazine Derivatives - Research Journal of Pharmacy and Technology, Accessed March 24, 2026.
  • INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES, A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues - INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES, Accessed March 24, 2026.
  • Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction, Accessed March 24, 2026.
  • Wuhan Fortuna Chemical, How Much Do You Know About Pharmaceutical Intermediates? - Wuhan Fortuna Chemical, Accessed March 24, 2026.
  • Jinan Qinmu Fine Chemical Co., Ltd., Pharmaceutical Intermediates List - Jinan Qinmu Fine Chemical Co., Ltd., Accessed March 24, 2026.

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Proper Disposal of Sodium 5-methylpyridazine-3-carboxylate

For researchers and drug development professionals, the synthesis and handling of novel chemical compounds are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it includes t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and drug development professionals, the synthesis and handling of novel chemical compounds are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it includes their safe and compliant disposal. This guide provides a comprehensive, step-by-step procedure for the proper disposal of Sodium 5-methylpyridazine-3-carboxylate, ensuring the safety of laboratory personnel and the protection of our environment. The principles outlined here are grounded in established best practices for chemical waste management and are designed to be self-validating through a clear logic of safety and compliance.

I. Hazard Characterization: The First Step to Safe Disposal

Before any disposal actions are taken, a thorough hazard characterization of Sodium 5-methylpyridazine-3-carboxylate is paramount. In the absence of a specific SDS, a conservative approach must be adopted, treating the compound as hazardous until proven otherwise. This initial assessment is crucial for determining the appropriate disposal pathway.

Key Considerations for Hazard Assessment:

  • Toxicity: Assume the compound is toxic. Many nitrogen-containing heterocyclic compounds can have biological activity.

  • Reactivity: While the salt form suggests stability, consider potential reactions with strong acids or bases.

  • Flammability: The compound is a solid salt and is unlikely to be flammable, but this should be confirmed if large quantities are handled.

  • Environmental Hazards: The impact on aquatic life is unknown; therefore, it should be considered an environmental hazard.

Based on this conservative assessment, Sodium 5-methylpyridazine-3-carboxylate should be managed as hazardous chemical waste.

II. The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe disposal of Sodium 5-methylpyridazine-3-carboxylate from the point of generation to its final removal by a licensed waste management contractor.

Step 1: Personal Protective Equipment (PPE)

Appropriate PPE is non-negotiable. Before handling the waste, ensure you are wearing:

  • Safety Goggles: To protect against potential splashes.

  • Chemical-Resistant Gloves: Nitrile gloves are a standard for handling most laboratory chemicals.

  • Laboratory Coat: To protect skin and clothing.

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent dangerous reactions.[1]

  • Designated Waste Container: Use a dedicated, properly labeled container for Sodium 5-methylpyridazine-3-carboxylate waste.

  • Solid Waste: Collect solid waste, including contaminated consumables (e.g., weighing paper, gloves), in a clearly labeled, sealable container.

  • Aqueous Waste: If the compound is in solution, collect it in a separate, compatible liquid waste container. Do not mix with other solvent waste streams unless compatibility has been verified.

  • Incompatible Materials: Keep this waste stream separate from strong acids and oxidizing agents.

Step 3: Labeling the Waste Container

Accurate and detailed labeling is a regulatory requirement and essential for safety.[1] The label on your waste container must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Sodium 5-methylpyridazine-3-carboxylate"

  • The approximate concentration and quantity of the waste

  • The date of accumulation

  • The name of the principal investigator or laboratory contact

Step 4: Storage of Chemical Waste

Waste must be stored safely in a designated satellite accumulation area (SAA) within the laboratory.[2]

  • Location: The SAA should be at or near the point of generation and under the control of the laboratory personnel.[2]

  • Containment: Store the waste container in secondary containment to prevent spills from spreading.

  • Closure: Keep the waste container securely closed at all times, except when adding waste.

Step 5: Arranging for Disposal

Hazardous waste must be disposed of through a licensed and approved chemical waste disposal company.[3][4]

  • Contact your institution's Environmental Health and Safety (EHS) office. They will have established procedures and contracts with waste vendors.

  • Provide a complete inventory of the waste to your EHS office, including the information from your waste container label.

  • Schedule a pickup with the approved waste vendor through your EHS office.

III. Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

  • Alert Personnel: Immediately notify others in the vicinity of the spill.

  • Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

  • Don PPE: Before attempting to clean up a small spill, don the appropriate PPE.

  • Containment: For solid spills, carefully sweep or scoop the material into a designated waste container. Avoid creating dust. For liquid spills, use an appropriate absorbent material.

  • Decontamination: Clean the spill area with a suitable solvent (e.g., water, followed by a detergent solution), and collect the cleaning materials as hazardous waste.

  • Report: Report the spill to your laboratory supervisor and EHS office, regardless of the size.

IV. Data Summary and Visualization

To facilitate a clear understanding of the disposal process, the following table summarizes the key operational steps and their rationales.

StepActionRationale
1 Hazard Characterization To determine the appropriate handling and disposal procedures based on potential risks.
2 Wear Appropriate PPE To protect laboratory personnel from chemical exposure.
3 Segregate Waste To prevent potentially hazardous chemical reactions.[1]
4 Label Waste Container To ensure clear identification of contents for safety and regulatory compliance.[1]
5 Store in SAA To safely accumulate waste at the point of generation in a designated area.[2]
6 Arrange Professional Disposal To ensure waste is transported, treated, and disposed of in accordance with regulations.[3]
Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Sodium 5-methylpyridazine-3-carboxylate.

DisposalWorkflow cluster_prep Preparation cluster_contain Containment & Storage cluster_disposal Final Disposal start Waste Generation: Sodium 5-methylpyridazine-3-carboxylate haz_char Hazard Characterization (Assume Hazardous) start->haz_char ppe Don Appropriate PPE haz_char->ppe segregate Segregate Waste (Dedicated Container) ppe->segregate label_waste Label Container (Name, Date, Hazards) segregate->label_waste store Store in Secondary Containment in SAA label_waste->store contact_ehs Contact EHS Office store->contact_ehs schedule_pickup Schedule Pickup with Licensed Vendor contact_ehs->schedule_pickup end_disposal Proper Disposal by Vendor schedule_pickup->end_disposal

Caption: Disposal workflow for Sodium 5-methylpyridazine-3-carboxylate.

V. Regulatory Context

The disposal of chemical waste is governed by strict regulations to protect human health and the environment. In the United States, the primary federal law is the Resource Conservation and Recovery Act (RCRA), which is enforced by the Environmental Protection Agency (EPA).[5] These regulations mandate a "cradle-to-grave" management system for hazardous waste, ensuring it is tracked from generation to final disposal. State and local regulations may also apply and can be more stringent than federal requirements.[6] It is the responsibility of the waste generator to ensure compliance with all applicable regulations.[6]

VI. Conclusion

The proper disposal of Sodium 5-methylpyridazine-3-carboxylate, while seemingly a minor task, is a critical component of responsible laboratory practice. By adhering to the principles of conservative hazard assessment, proper segregation, clear labeling, and compliant disposal through licensed professionals, researchers can ensure a safe working environment and contribute to environmental stewardship. This guide provides the foundational steps to achieve these goals, fostering a culture of safety and excellence in the scientific community.

References

  • How to Dispose Laboratory Waste Safely: A Complete Guide for Singapore Labs. Reactivo. [Link]

  • Laboratory Waste Management Services - Southeast Asia. Veolia. [Link]

  • Managing Hazardous Chemical Waste in the Lab. American Society for Clinical Pathology. [Link]

  • Chemical Waste Disposal 1. OBJECTIVE This standard operating proced. NUS Medicine. [Link]

  • Laboratory Chemical Waste Management. CSIR IIP. [Link]

  • How to Properly Manage Hazardous Waste Under EPA Regulations. ACTenviro. [Link]

  • Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Tetra Tech. [Link]

  • Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. American Chemistry Council. [Link]

  • Steps in Complying with Regulations for Hazardous Waste. US EPA. [Link]

  • Resource Conservation and Recovery Act (RCRA) Regulations. US EPA. [Link]

Sources

Handling

Personal protective equipment for handling Sodium 5-methylpyridazine-3-carboxylate

As a Senior Application Scientist, I approach laboratory safety not as a set of arbitrary compliance rules, but as a logical extension of chemical physics and mechanistic toxicology. When handling specialized building bl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not as a set of arbitrary compliance rules, but as a logical extension of chemical physics and mechanistic toxicology. When handling specialized building blocks like1[1] (CAS: 1955557-83-1), understanding the why behind the protocol is your ultimate safeguard.

This compound is a highly valuable intermediate in medicinal chemistry, notably utilized in the multigram-scale synthesis of complex therapeutics such as 2[2]. However, as a finely milled organic sodium salt, it presents specific physical hazards: it is an irritant to the skin, eyes, and respiratory tract (GHS Classification: H315, H319, H335).

The following guide provides a self-validating, step-by-step operational and disposal plan grounded in authoritative standards from3[3] and the4[4].

Mechanistic Hazard Profile & PPE Causality

Sodium 5-methylpyridazine-3-carboxylate is a highly polar organic salt. If it contacts the skin, ambient moisture or sweat can rapidly dissolve the powder, facilitating dermal absorption or localized irritation. Furthermore, during the transfer of dry powders, electrostatic forces often cause particles to repel each other and aerosolize. For a compound with a STOT SE 3 (respiratory irritation) classification, inhalation of these micro-particulates triggers immediate mucosal inflammation.

To mitigate these specific physiochemical risks, your Personal Protective Equipment (PPE) must meet the quantitative standards outlined below, in accordance with5[5].

Table 1: Quantitative PPE Specifications for Sodium 5-methylpyridazine-3-carboxylate

PPE CategorySpecification / StandardQuantitative MetricMechanistic Rationale
Hand Protection Nitrile (Non-latex)Thickness: 0.11 mmBreakthrough: > 480 minPrevents dermal dissolution of the polar sodium salt by sweat/moisture.
Eye Protection Chemical Splash GogglesANSI Z87.1 / EN166Seals the ocular cavity from aerosolized micro-particulates (Eye Irrit. 2).
Respiratory N95 / FFP2 Particulate MaskFiltration Efficiency: 95%Intercepts electrostatically suspended dust during solid transfer.
Body Protection Lab Coat (100% Cotton)Coverage: Knee-lengthCotton prevents static buildup which otherwise attracts aerosolized powder.

Self-Validating Operational Protocols

A robust safety protocol must be self-validating—meaning the procedure itself contains built-in checks to confirm that containment has not been breached.

Protocol A: Safe Weighing and Transfer of Solid Powder

Objective: Transfer the solid compound without environmental contamination or personnel exposure.

  • Step 1: Environmental Preparation. Ensure the chemical fume hood face velocity is between 80-100 feet per minute (fpm).

    • Causality: Excessive airflow creates turbulence that scatters fine powders, while insufficient airflow fails to capture aerosols.

  • Step 2: Static Mitigation. Wipe the exterior of the receiving vial and the analytical balance pan with an anti-static zero-charge wipe.

    • Causality: Eliminates triboelectric charges that cause the powder to "jump" from the spatula.

  • Step 3: Donning the Barrier. Apply inner nitrile gloves, a fully buttoned lab coat, an N95 respirator, and safety goggles. Apply outer nitrile gloves over the lab coat cuffs.

  • Step 4: The Transfer. Using a grounded stainless-steel micro-spatula, transfer the solid.

    • Validation Check: Inspect the outer glove. If any white powder is visible, doff the outer gloves immediately inside the hood, dispose of them, and don a fresh outer pair before touching the balance doors or secondary containers. This ensures zero cross-contamination.

  • Step 5: Sealing and Decontamination. Cap the receiving vial tightly. Wipe the exterior of the vial with a damp lint-free cloth (water is the optimal solvent due to the salt's aqueous solubility) before removing it from the hood.

Protocol B: Doffing (Removal) of Contaminated PPE

Objective: Remove PPE without transferring trapped particulates to the skin or eyes.

  • Step 1: Remove outer gloves using the "glove-in-glove" technique inside the fume hood. Dispose of them in the solid hazardous waste bin.

  • Step 2: Remove safety goggles by handling only the clean ear/head straps. Do not touch the front lens where aerosols may have settled.

  • Step 3: Remove the lab coat, folding the potentially contaminated exterior inward.

  • Step 4: Remove the N95 mask by the straps. Finally, remove the inner gloves and wash hands immediately with soap and water.

Spill Management and Disposal Plan

Spill Response: If Sodium 5-methylpyridazine-3-carboxylate is spilled outside the fume hood, do not sweep it, as dry sweeping aerosolizes the powder. Instead, utilize the "Wet Wipe Method." Dampen a highly absorbent pad with water or a mild ethanol/water mixture, gently lay it over the powder to dissolve and trap it, and wipe inward.

Waste Disposal:

  • Aqueous Waste: Because it is a sodium salt of a pyridazine carboxylic acid, aqueous solutions should be collected in dedicated "Aqueous Non-Halogenated Organic Waste" containers. Ensure the pH is neutral before sealing the carboy.

  • Solid Waste: Contaminated gloves, wipes, and empty reagent bottles must be disposed of in solid hazardous waste bins destined for high-temperature incineration. Standard biological degradation is insufficient for synthetic pyridazine derivatives.

Operational Decision Workflow

The following diagram outlines the logical decision tree for handling this compound based on its physical state during your experiment.

G Start Hazard Assessment: Sodium 5-methylpyridazine-3-carboxylate State Determine Physical State for Operation Start->State Solid Dry Powder / Solid State->Solid Liquid Aqueous / Solvent Solution State->Liquid Hood Weighing Enclosure or Fume Hood Solid->Hood Bench Standard Benchtop (Local Exhaust) Liquid->Bench PPE1 PPE: N95/FFP2 Mask Safety Goggles Double Nitrile Gloves Hood->PPE1 PPE2 PPE: Safety Glasses Single Nitrile Gloves Bench->PPE2 Waste Disposal Protocol PPE1->Waste PPE2->Waste Incinerate Solid Waste: High-Temp Incineration Waste->Incinerate Aqueous Aqueous Waste: Check pH, Halogen-Free Waste->Aqueous

Workflow for handling Sodium 5-methylpyridazine-3-carboxylate based on physical state.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.